N,N'-dimethylbenzene-1,3-dicarboxamide

• CAS: 6780-97-8

Core Science & Biosynthesis

N,N'-dimethylbenzene-1,3-dicarboxamide CAS number 6780-97-8

Comprehensive Technical Guide on N,N'-Dimethylbenzene-1,3-dicarboxamide (CAS 6780-97-8): Structural Dynamics, Supramolecular Applications, and Synthetic Utility

Executive Summary

As a Senior Application Scientist, evaluating a chemical building block requires looking beyond its static 2D structure to understand its conformational dynamics and electronic landscape. N,N'-dimethylbenzene-1,3-dicarboxamide (CAS 6780-97-8), commonly known as N,N'-dimethylisophthalamide, is a highly versatile scaffold. Characterized by its rigid benzene ring and two meta-substituted N-methyl carboxamide groups, this molecule serves two distinct but equally critical roles in modern chemistry: it is a privileged motif for supramolecular anion recognition [1] and a foundational core for the synthesis of life-saving non-ionic radiocontrast agents [5].

This whitepaper provides an in-depth mechanistic analysis of the compound's structural behavior, details field-proven experimental protocols, and explores its downstream applications in drug development.

Physicochemical Profiling & Structural Dynamics

The utility of the isophthalamide core is fundamentally driven by its hydrogen-bonding capabilities and its rotational freedom. The molecule possesses two strong hydrogen-bond donors (the amide N-H protons) and two acceptors (the carbonyl oxygens).

Table 1: Quantitative Physicochemical Profile

Property	Value	Mechanistic Significance
CAS Number	6780-97-8	Primary identifier for the unsubstituted core [1].
Molecular Weight	192.21 g/mol	Low molecular weight allows for high-density functionalization.
LogP (Computed)	~0.1	Amphiphilic nature; soluble in polar organic solvents.
Topological Polar Surface Area	58.2 Ų	Optimal for membrane permeability in biological applications.

| H-Bond Donors / Acceptors | 2 / 2 | Drives both supramolecular host-guest interactions and crystal packing. |

Conformational Causality

In a vacuum or non-polar solvent, the isophthalamide core naturally relaxes into an anti-anti conformation to minimize steric repulsion between the carbonyl oxygen atoms and the central aromatic proton. However, the true power of this scaffold lies in its conformational plasticity. Upon the introduction of an anionic guest (such as a halide), the C(aryl)-C(carbonyl) bonds rotate, forcing the molecule into a syn-syn conformation. This creates a highly preorganized, convergent hydrogen-bonding cleft that acts as a molecular "pincer" for anions [3].

Supramolecular Chemistry: Anion Recognition & Transport

Isophthalamides are classic motifs in supramolecular chemistry, specifically deployed as transmembrane anion transporters and sensors [4]. The causality behind choosing this specific scaffold over aliphatic amides is the rigidity provided by the benzene ring, which reduces the entropic cost of binding.

When functionalized with electron-withdrawing groups, the acidity of the N-H protons increases, thereby exponentially increasing the binding affinity ( Ka​ ) for targets like chloride (Cl⁻) or sulfate (SO₄²⁻).

Workflow for 1H-NMR Titration to determine anion binding affinity.

Protocol 1: Self-Validating 1H-NMR Titration for Anion Recognition

To quantify the binding affinity of the isophthalamide core, 1H-NMR titration is the gold standard. The causality behind choosing NMR over UV-Vis is the direct observation of the hydrogen-bond donor (the N-H proton).

• Preparation of Host Stock: Dissolve 2.0 mg of the isophthalamide host in 1.0 mL of CD₃CN to yield a ~10 mM solution.

• Preparation of Guest Stock: Dissolve the tetrabutylammonium (TBA) salt of the target anion in the Host Stock Solution to a concentration of 100 mM. Scientific Rationale: Preparing the guest in the host solution ensures that the host concentration remains perfectly constant throughout the titration, eliminating dilution artifacts.

• Titration Execution: Sequentially add aliquots of the guest solution (0.1 to 10.0 equivalents) to 0.5 mL of the host solution in an NMR tube.

• Data Acquisition: Record a 1H-NMR spectrum after each addition.

• Self-Validation & Analysis: The system validates itself through the continuous, saturating downfield shift of the amide N-H protons. As the anion binds, it pulls electron density away from the proton, causing a quantifiable shift. If the shift is linear and does not plateau, binding is non-specific. Plot the change in chemical shift ( Δδ ) versus guest concentration and fit to a 1:1 binding isotherm using non-linear regression to extract Ka​ .

Pharmaceutical Applications: Core Scaffold in Radiocontrast Agents

Beyond supramolecular chemistry, the isophthalamide core is the structural backbone of modern non-ionic radiocontrast agents, such as Iobitridol [5]. These agents require massive iodine content to block X-rays effectively, coupled with extreme hydrophilicity to ensure safe, rapid renal clearance.

Direct iodination of the unsubstituted N,N'-dimethylisophthalamide core (CAS 6780-97-8) is kinetically hindered because the two carboxamide groups are strongly electron-withdrawing, deactivating the ring. Therefore, the core must first be functionalized. By introducing an electron-donating amino group at the 5-position—yielding 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide (CAS 41616-02-8) [2]—the electronic landscape of the ring is completely reversed. This strategic choice highly activates the 2, 4, and 6 positions, allowing for quantitative electrophilic tri-iodination.

Synthetic pathway from isophthalamide core to tri-iodinated contrast agents.

Protocol 2: Self-Validating Electrophilic Tri-Iodination of the Activated Core

• Precursor Selection: Begin with 5-amino-N,N'-dimethylisophthalamide (CAS 41616-02-8) [2].

• Reagent Preparation: Dissolve the precursor in a highly polar, acidic solvent (e.g., aqueous HCl) to facilitate electrophilic attack and solubilize the amine.

• Iodination: Slowly add 3.1 equivalents of Iodine Monochloride (ICl) at 60°C. Scientific Rationale: ICl is chosen over I₂ because the highly polarized I-Cl bond provides a superior electrophilic iodine species (I⁺), which is strictly necessary to overcome the severe steric hindrance of packing three bulky iodine atoms onto a single benzene ring.

• Quenching and Precipitation: Quench the reaction with sodium bisulfite (NaHSO₃) to reduce unreacted ICl. The highly hydrophobic tri-iodinated intermediate will rapidly precipitate out of the aqueous solution.

• Self-Validation: Filter, dry, and analyze the solid via 1H-NMR. The complete disappearance of the aromatic proton signals (originally located at positions 2, 4, and 6) serves as an internal, self-validating proof of quantitative tri-iodination. The resulting intermediate is then subjected to N-alkylation with hydrophilic side chains to yield the final API (e.g., Iobitridol) [5].

References

• Title: N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem Source: National Institutes of Health (nih.gov) URL: [Link]

• Title: Binding studies and anion-selective electrodes with neutral isophthalamide-based receptors Source: RSC Analyst URL: [Link]

• Title: Simple isophthalamides/dipicolineamides as active transmembrane anion transporters Source: SciSpace URL: [Link]

• Title: Iobitridol | C20H28I3N3O9 | CID 65985 - PubChem Source: National Institutes of Health (nih.gov) URL: [Link]

Solubility Profile of N,N'-Dimethylbenzene-1,3-dicarboxamide: Thermodynamic Principles and Experimental Workflows

Executive Summary

N,N'-dimethylbenzene-1,3-dicarboxamide (also known as N,N'-dimethylisophthalamide) is a highly versatile bis-amide organic compound utilized extensively in crystal engineering, polymer science (as a model for meta-aramids), and pharmaceutical co-crystal development. Characterized by its stable isophthalamide core and dual secondary amide groups, the molecule exhibits a complex solubility profile dictated by the fierce thermodynamic competition between its robust crystalline lattice energy and the solvation capacity of the surrounding medium[1].

This technical whitepaper provides an in-depth analysis of the physicochemical forces governing the solubility of N,N'-dimethylbenzene-1,3-dicarboxamide. It bridges theoretical predictive models—such as Hansen Solubility Parameters (HSP)—with highly rigorous, self-validating experimental workflows designed for modern drug development and materials science laboratories.

Physicochemical Profiling & Structural Thermodynamics

Molecular Architecture and Intermolecular Forces

With the molecular formula C10H12N2O2 and a molecular weight of 192.21 g/mol , N,N'-dimethylbenzene-1,3-dicarboxamide features a central hydrophobic benzene ring flanked by two carboxamide functional groups[1]. This architecture creates a distinct amphiphilic character:

• Hydrogen Bond Donors (N-H): The secondary amines act as strong hydrogen bond donors.

• Hydrogen Bond Acceptors (C=O): The carbonyl oxygens serve as potent hydrogen bond acceptors.

In the solid state, these functional groups engage in extensive intermolecular hydrogen bonding, forming a highly ordered, tightly packed crystalline lattice. The energetic penalty required to disrupt this lattice ( ΔGlattice​ ) is the primary barrier to dissolution.

The Thermodynamics of Solvation

For dissolution to occur spontaneously, the Gibbs free energy of solvation ( ΔGsolv​ ) must be sufficiently negative to overcome the positive enthalpy of lattice disruption. Solvents that merely interact via dispersion forces (e.g., aliphatic hydrocarbons) cannot provide the necessary energy to break the amide-amide hydrogen bonds. Conversely, highly polar aprotic solvents (e.g., Dimethyl Sulfoxide, Dimethylformamide) act as aggressive hydrogen bond acceptors, effectively outcompeting the internal lattice interactions and solvating the monomeric units[2].

Thermodynamic pathway of N,N'-dimethylbenzene-1,3-dicarboxamide dissolution and solvation.

Predictive Solubility via Hansen Solubility Parameters (HSP)

The Hansen Solubility Parameter (HSP) framework divides the total cohesive energy density of a liquid into three distinct intermolecular forces: dispersion ( δD​ ), polar ( δP​ ), and hydrogen bonding ( δH​ )[2]. Because N,N'-dimethylbenzene-1,3-dicarboxamide possesses both a highly polar, H-bonding amide region and a non-polar aromatic core, its optimal solvent must strike a precise balance across all three parameters.

The table below summarizes the expected solubility profile of the compound across various solvent classes, grounded in HSP theory and the principle of "like dissolves like"[3].

Solvent Class	Representative Solvent	Polarity Index	H-Bonding Capability	Expected Solubility Tier	Mechanistic Rationale
Non-Polar Aliphatic	Hexane	0.1	None	Insoluble	Lacks the δP​ and δH​ required to disrupt the strong intermolecular amide-amide network.
Aromatic Hydrocarbon	Toluene	2.4	Very Low	Very Low	Can interact with the benzene core via π−π stacking, but fails to solvate the carboxamide groups.
Polar Protic	Ethanol / Water	5.2 / 10.2	High (Donor/Acceptor)	Low to Moderate	Competes for H-bonds, but the hydrophobic penalty of the benzene ring limits overall solubility.
Polar Aprotic	DMSO / DMF	7.2 / 6.4	High (Acceptor)	High	Strong H-bond acceptors efficiently solvate the N-H protons without the self-association penalty seen in water[2].

Self-Validating Experimental Workflow: The Shake-Flask Method

To generate accurate, reproducible thermodynamic solubility data, researchers must employ the shake-flask method coupled with high-performance liquid chromatography (HPLC)[3]. The following protocol is adapted from standard IUPAC and OECD guidelines (e.g., OPPTS 830.7840)[4]. It is designed as a self-validating system, ensuring that common experimental artifacts (e.g., sub-micron particle breakthrough, polymorphic shifts) are actively controlled and identified.

Phase 1: Equilibration

• Preparation of Excess Solid: Weigh an excess amount of crystalline N,N'-dimethylbenzene-1,3-dicarboxamide (e.g., 50 mg) into a 5 mL amber glass vial. Causality: Amber glass is used to prevent any potential UV-induced degradation of the aromatic core during prolonged incubation.

• Solvent Addition: Add 2.0 mL of the target solvent. Seal the vial tightly with a PTFE-lined cap to prevent solvent evaporation, which would artificially concentrate the solution.

• Thermal Incubation: Place the vial in a thermostatic shaker bath set precisely to 25.0 ± 0.1 °C. Agitate at 300 RPM for a minimum of 48 to 72 hours[3][4]. Causality: Amides often exhibit slow dissolution kinetics due to their high lattice energy. A 72-hour window ensures true thermodynamic equilibrium is reached, rather than a transient kinetic state.

Phase 2: Phase Separation & Filtration

• Centrifugation: Remove the vial and centrifuge at 10,000 RPM for 15 minutes at 25 °C to pellet the undissolved solid.

• Syringe Filtration: Carefully draw the supernatant into a glass syringe and filter it through a 0.22 µm PTFE syringe filter.

  • Critical Causality: The choice of PTFE is mandatory; it minimizes non-specific binding of the hydrophobic benzene core. The 0.22 µm pore size is strictly required to ensure that sub-micron crystallites do not pass into the filtrate, which would otherwise be quantified as "dissolved" material and artificially inflate the solubility value.

• Filter Saturation: Discard the first 0.5 mL of the filtrate to saturate any potential binding sites on the filter membrane, collecting only the subsequent volume for analysis.

Phase 3: Quantification and System Validation

• HPLC-UV Analysis: Dilute the collected filtrate appropriately with the mobile phase and inject it into an HPLC system equipped with a C18 reverse-phase column and a UV-Vis detector (monitoring at the λmax​ of the aromatic core, typically around 254 nm). Quantify against a highly linear, multi-point calibration curve.

• Solid-State Validation (The Self-Validating Step): Recover the undissolved solid pellet from Step 4. Dry it gently under a nitrogen stream and analyze it via X-Ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC).

  • Causality: If the XRPD pattern of the recovered solid differs from the starting material, a solvent-mediated polymorphic transition or solvate formation has occurred. This invalidates the assumption that the measured solubility corresponds to the original polymorph, providing an internal quality control check that prevents the publication of erroneous thermodynamic data.

References

• PubChem. "N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846". National Center for Biotechnology Information. Available at: [Link]

• Hansen, C. M. (2000). "Hansen Solubility Parameters: A User's Handbook". CRC Press. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Product Properties Test Guidelines OPPTS 830.7840: Water Solubility: Column Elution Method; Shake Flask Method". Regulations.gov. Available at: [Link]

Sources

• 1. N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. kinampark.com [kinampark.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]

A Methodological Guide to the Thermodynamic Characterization of N,N'-dimethylbenzene-1,3-dicarboxamide for Pharmaceutical and Materials Science Applications

Introduction

N,N'-dimethylbenzene-1,3-dicarboxamide, a substituted aromatic dicarboxamide, represents a class of molecules with significant potential in the fields of drug development and materials science. Its structural motifs, featuring a rigid phenyl ring and hydrogen-bonding-capable amide groups, suggest its utility as a scaffold in medicinal chemistry and as a building block for novel polymers. The thermodynamic properties of this compound are fundamental to its practical application, governing its solubility, stability, and processing characteristics. A thorough understanding of these properties is a critical prerequisite for its rational design into advanced materials and effective pharmaceutical formulations.[1][[“]][3]

This technical guide provides a comprehensive overview of the essential methodologies for the complete thermodynamic characterization of N,N'-dimethylbenzene-1,3-dicarboxamide. In the absence of extensive experimental data for this specific compound, this document emphasizes the experimental and computational protocols required to obtain this crucial information. It is intended to serve as a practical resource for researchers, scientists, and drug development professionals, enabling them to systematically evaluate the thermodynamic profile of this and similar molecules.

Molecular and Computed Properties of N,N'-dimethylbenzene-1,3-dicarboxamide

A starting point for the characterization of a novel compound is the determination of its fundamental molecular properties. While experimental data is the gold standard, computed properties provide valuable initial insights. The following table summarizes the computed properties for N,N'-dimethylbenzene-1,3-dicarboxamide, sourced from the PubChem database.[4]

Property	Value	Source
Molecular Formula	C₁₀H₁₂N₂O₂	PubChem[4]
Molecular Weight	192.22 g/mol	PubChem[4]
IUPAC Name	N,N'-dimethylbenzene-1,3-dicarboxamide	PubChem[4]
CAS Number	6780-97-8	PubChem[4]

Methodologies for Thermodynamic Property Determination

A comprehensive understanding of a compound's thermodynamic behavior requires a suite of experimental techniques. The following sections detail the standard methodologies for determining key thermodynamic parameters.

Melting Point and Enthalpy of Fusion: Differential Scanning Calorimetry (DSC)

The melting point (Tₘ) and enthalpy of fusion (ΔHfus) are critical parameters that define the solid-to-liquid phase transition. These properties are essential for understanding a compound's purity, stability, and processing conditions. Differential Scanning Calorimetry (DSC) is a powerful technique for these measurements.[5][6][7]

Causality Behind Experimental Choices: DSC is chosen for its high sensitivity, small sample requirement, and ability to provide both the temperature and the energy change of a phase transition in a single experiment. The heating rate is a critical parameter; a slower rate generally provides better resolution of thermal events.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of N,N'-dimethylbenzene-1,3-dicarboxamide is hermetically sealed in an aluminum pan.

• Instrument Setup: The DSC instrument is calibrated using a standard with a known melting point and enthalpy of fusion, such as indium. An empty sealed aluminum pan is used as a reference.

• Measurement: The sample and reference pans are placed in the DSC cell. The temperature is ramped at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Data Analysis: The DSC thermogram plots heat flow versus temperature. The melting point is determined as the onset or peak of the endothermic melting transition. The enthalpy of fusion is calculated by integrating the area of the melting peak.

Figure 1: Workflow for DSC analysis.

Thermal Stability and Decomposition: Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time. It is used to determine the thermal stability and decomposition profile of a material.[8][9][10][11][12]

Causality Behind Experimental Choices: TGA is essential for defining the upper-temperature limit for the handling and processing of a compound. The choice of atmosphere (inert or oxidative) allows for the study of different decomposition pathways.

Experimental Protocol:

• Sample Preparation: A small, representative sample (typically 5-10 mg) is placed in a TGA pan (e.g., alumina or platinum).[11]

• Instrument Setup: The TGA instrument is tared with the empty pan. The desired atmosphere (e.g., nitrogen or air) is established at a controlled flow rate.

• Measurement: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range.

• Data Analysis: The TGA curve plots the percentage of weight loss versus temperature. The onset of decomposition is identified as the temperature at which significant weight loss begins.

Figure 2: Workflow for TGA analysis.

Heat Capacity: Adiabatic Calorimetry

Heat capacity (Cp) is the amount of heat required to raise the temperature of a substance by one degree. It is a fundamental thermodynamic property that is crucial for many thermodynamic calculations. Adiabatic calorimetry is a highly accurate method for determining heat capacity.[13][14][15][16]

Causality Behind Experimental Choices: Adiabatic calorimetry is chosen for its high accuracy, as it minimizes heat exchange with the surroundings, allowing for a precise measurement of the heat absorbed by the sample.

Experimental Protocol:

• Sample Preparation: A known mass of the sample is placed in a sealed calorimeter vessel.

• Instrument Setup: The calorimeter is placed in an adiabatic shield, and the system is allowed to reach thermal equilibrium.

• Measurement: A known amount of electrical energy is supplied to the sample, and the resulting temperature increase is precisely measured.

• Data Analysis: The heat capacity is calculated from the electrical energy input and the measured temperature change.

Figure 3: Workflow for Adiabatic Calorimetry.

Solubility Determination

Solubility is a critical parameter for drug development, as it dictates the bioavailability of a compound. It is also important in materials science for solution-based processing.

Causality Behind Experimental Choices: A systematic approach using a range of solvents with varying polarities provides a comprehensive understanding of the compound's solubility profile. The use of acidic and basic solutions helps to identify any ionizable functional groups that can influence solubility.[17][18][19][20]

Experimental Protocol:

• Solvent Selection: A range of solvents is chosen, including water, buffered aqueous solutions at different pH values, and various organic solvents (e.g., ethanol, acetone, ethyl acetate).

• Equilibrium Solubility Measurement: An excess amount of the solid compound is added to a known volume of the solvent in a sealed vial. The mixture is agitated at a constant temperature until equilibrium is reached.

• Sample Analysis: The saturated solution is filtered to remove any undissolved solid. The concentration of the dissolved compound in the filtrate is then determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectroscopy.

Figure 4: Workflow for Solubility Determination.

Heat of Combustion and Formation: Bomb Calorimetry

The standard enthalpy of combustion (ΔH°c) is the heat released when one mole of a substance is completely burned in oxygen under standard conditions. This value can be used to calculate the standard enthalpy of formation (ΔH°f), a fundamental thermodynamic quantity. Bomb calorimetry is the standard technique for measuring the heat of combustion.[21][22][23][24]

Causality Behind Experimental Choices: Bomb calorimetry is performed under constant volume conditions, which allows for a direct measurement of the change in internal energy (ΔU). This can then be converted to the change in enthalpy (ΔH). The use of a standard substance like benzoic acid for calibration ensures the accuracy of the measurement.

Experimental Protocol:

• Sample Preparation: A precisely weighed pellet of the sample (around 1 gram) is placed in the sample holder of the bomb. A fuse wire is attached to the ignition circuit, with its end in contact with the sample.

• Bomb Assembly and Pressurization: A small amount of water is added to the bomb to saturate the internal atmosphere. The bomb is then sealed and pressurized with pure oxygen to approximately 30 atm.

• Calorimeter Setup: The bomb is placed in a known volume of water in the calorimeter bucket. The system is allowed to reach thermal equilibrium.

• Combustion and Temperature Measurement: The sample is ignited by passing a current through the fuse wire. The temperature of the water in the calorimeter is monitored and recorded at regular intervals until a maximum temperature is reached and the system begins to cool.

• Data Analysis: The heat capacity of the calorimeter is determined by calibrating with a standard of known heat of combustion (e.g., benzoic acid). The heat of combustion of the sample is then calculated from the temperature rise and the heat capacity of the calorimeter.

Figure 5: Workflow for Bomb Calorimetry.

Computational Approaches to Thermodynamic Property Prediction

In addition to experimental methods, computational chemistry offers powerful tools for estimating thermodynamic properties. These methods are particularly useful in the early stages of research when experimental data is scarce.

• Density Functional Theory (DFT): DFT is a quantum mechanical method that can be used to calculate the electronic structure of molecules. From this, various thermodynamic properties, such as enthalpy of formation and heat capacity, can be derived.[25][26]

• Quantitative Structure-Property Relationships (QSPR): QSPR models use statistical methods to correlate molecular descriptors with experimental thermodynamic data. Once a reliable model is built, it can be used to predict the properties of new, untested compounds.[27]

While computational methods can provide valuable estimates, they should be used in conjunction with experimental validation whenever possible.

Summary of Thermodynamic Data for N,N'-dimethylbenzene-1,3-dicarboxamide

The following table summarizes the key thermodynamic properties of N,N'-dimethylbenzene-1,3-dicarboxamide and the recommended methodologies for their determination. The values are listed as "To Be Determined" to emphasize the focus of this guide on the process of obtaining this critical data.

Thermodynamic Property	Symbol	Recommended Methodology
Melting Point	Tₘ	Differential Scanning Calorimetry (DSC)
Enthalpy of Fusion	ΔHfus	Differential Scanning Calorimetry (DSC)
Decomposition Temperature	Td	Thermogravimetric Analysis (TGA)
Heat Capacity (solid)	Cp(s)	Adiabatic Calorimetry
Solubility	S	Equilibrium Solubility Measurement
Standard Enthalpy of Combustion	ΔH°c	Bomb Calorimetry
Standard Enthalpy of Formation	ΔH°f	Calculated from ΔH°c

Conclusion

The thermodynamic properties of N,N'-dimethylbenzene-1,3-dicarboxamide are indispensable for its successful application in both pharmaceutical and materials science contexts. This technical guide has outlined a systematic and robust approach to the experimental and computational characterization of these properties. By following the detailed methodologies for techniques such as DSC, TGA, adiabatic calorimetry, solubility analysis, and bomb calorimetry, researchers can obtain the high-quality data necessary to advance their research and development efforts. A comprehensive thermodynamic profile will enable the rational design of novel drugs and materials with optimized performance and stability.

References

• Aimil Corporate Blog. (2023, April 20). Exploring the Science of Heat: Understanding Combustion Through Bomb Calorimetry. [Link]

• University of Washington Department of Chemistry. HEAT OF COMBUSTION: BOMB CALORIMETER. [Link]

• University of Al-maarif, College of Pharmacy. Determination of Solubility Class. [Link]

• Lask, M. A., & Liding, P. (2007). Computational Methods in Organic Thermochemistry. 1. Hydrocarbon Enthalpies and Free Energies of Formation. The Journal of Physical Chemistry A, 111(27), 6211–6217. [Link]

• Scribd. Solubility Testing of Organic Compounds. [Link]

• chemistrysh.com. (2026, February 1). Solubility of Organic Compounds: Principle and Examples 2026. [Link]

• Laboratory Equipment. A Guide For Bomb Calorimeter. [Link]

• Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals. [Link]

• University of Washington Department of Chemistry. Bomb Calorimetry: Heat of Combustion of Naphthalene. [Link]

• University of Texas at Dallas. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• Scribd. Bomb Calorimeter Setup Guide. [Link]

• Google Patents. WO2005116635A1 - Method for determining solubility of a chemical compound.

• RILEM. Adiabatic and semi-adiabatic calorimetry to determine the temperature increase in concrete due to hydration heat of the ce. [Link]

• zeal. (2024, April 30). Adiabatic Calorimetry Testing: Understanding the Basics. [Link]

• Kabo, G. J., & Paulechka, Y. U. (2012). Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications. International Journal of Thermodynamics, 15(4), 177-191. [Link]

• Longdom Publishing. (2023, December 8). An Overview on Computational Tools for Predicting and Designing the Organic Compounds. [Link]

• University of Washington Department of Chemistry. Experiment 3. Heat-Capacity Ratios for Gases. Adiabatic Expansion Method. [Link]

• EPFL. Protocol Thermogravimetric Analysis (TGA) 1. Method Thermogravimetry (TGA) is a technique that measures the change in weight of. [Link]

• KU Leuven Research & Development. Adiabatic scanning calorimeter. [Link]

• Wilding, W. V., & Wilson, L. C. (2010). Thermodynamic Property Prediction for Solid Organic Compounds Based on Molecular Structure. BYU ScholarsArchive. [Link]

• Coote, M. L., & Pross, A. (2010). The calculation of thermodynamic properties of molecules. Chemical Society Reviews, 39(3), 768-779. [Link]

• Intertek. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358. [Link]

• Magee, J. W., & Haynes, W. M. (2011). High-Temperature Adiabatic Calorimeter for Constant-Volume Heat Capacity Measurements of Compressed Gases and Liquids. Journal of Research of the National Institute of Standards and Technology, 116(5), 745–761. [Link]

• Chaires, J. B. (2008). Thermodynamic Studies for Drug Design and Screening. Annual Review of Biophysics, 37, 135–151. [Link]

• Torontech. (2025, October 20). TGA Sample Preparation: A Complete Guide. [Link]

• Consensus. What are the key applications of thermodynamic analysis in drug discovery?. [Link]

• Appropedia. (2015, March 23). Differential scanning calorimetry protocol: MOST. [Link]

• Cooper, A. Differential scanning microcalorimetry. [Link]

• Huggins, D. J., & Tame, J. R. (2019). The current impact of water thermodynamics for small-molecule drug discovery. Expert Opinion on Drug Discovery, 14(10), 973-984. [Link]

• ResolveMass Laboratories Inc. (2026, January 23). TGA Analysis in Pharmaceuticals. [Link]

• Gapsys, V., & de Groot, B. L. (2025). Accurate Prediction of Drug Activity by Computational Methods: Importance of Thermal Capacity. International Journal of Molecular Sciences, 26(12), 6523. [Link]

• Keserű, G. M., & Makara, G. M. (2009). The impact of binding thermodynamics on medicinal chemistry optimizations. Future Medicinal Chemistry, 1(6), 1057-1068. [Link]

• Demetzos, C., & Pippa, N. (2014). A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules. In Liposomes (pp. 135-141). Humana Press, New York, NY. [Link]

• PubChem. N,N'-dimethylbenzene-1,3-dicarboxamide. [Link]

• ResearchGate. Experimental setup of Differential Scanning Calorimeter. [Link]

• Adu-Gyamfi, E., & Johnson, G. V. (2018). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. Journal of Visualized Experiments, (133), 57008. [Link]

Sources

• 1. Thermodynamic Studies for Drug Design and Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. scispace.com [scispace.com]
• 4. N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. appropedia.org [appropedia.org]
• 6. A Differential Scanning Calorimetry (DSC) Experimental Protocol for Evaluating the Modified Thermotropic Behavior of Liposomes with Incorporated Guest Molecules | Springer Nature Experiments [experiments.springernature.com]
• 7. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 8. veeprho.com [veeprho.com]
• 9. epfl.ch [epfl.ch]
• 10. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 11. torontech.com [torontech.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. rilem.net [rilem.net]
• 14. Adiabatic Calorimetry Testing: Understanding the Basics - zeal [zealinstruments.com]
• 15. lrd.kuleuven.be [lrd.kuleuven.be]
• 16. High-Temperature Adiabatic Calorimeter for Constant-Volume Heat Capacity Measurements of Compressed Gases and Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. uoa.edu.iq [uoa.edu.iq]
• 18. scribd.com [scribd.com]
• 19. chemistrysh.com [chemistrysh.com]
• 20. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 21. Exploring the Science of Heat: Understanding Combustion Through Bomb Calorimetry - Aimil Corporate Blog [aimil.com]
• 22. mrclab.com [mrclab.com]
• 23. chemistry.montana.edu [chemistry.montana.edu]
• 24. scribd.com [scribd.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. longdom.org [longdom.org]
• 27. scholarsarchive.byu.edu [scholarsarchive.byu.edu]

Protocols & Analytical Methods

synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide protocol

An Application Note and Protocol for the Synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide (also known as N,N'-dimethylisophthalamide). The protocol details a robust and efficient method centered on the nucleophilic acyl substitution between isophthaloyl chloride and methylamine. This application note is designed for researchers in organic chemistry, materials science, and drug development, offering in-depth procedural details, mechanistic insights, safety protocols, and troubleshooting advice to ensure successful and reproducible synthesis.

Introduction

N,N'-dimethylbenzene-1,3-dicarboxamide is a disubstituted aromatic dicarboxamide. Its structure, featuring a central benzene ring with two methylamide groups at the meta positions, makes it a valuable building block and intermediate in various chemical applications. The presence of amide functionalities allows for hydrogen bonding and influences its solubility and reactivity, making it a target for incorporation into larger molecules such as polymers and pharmaceutical scaffolds[1]. This guide provides a detailed, field-proven protocol for its synthesis from commercially available starting materials.

Compound Profile:

• IUPAC Name: N¹,N³-dimethylbenzene-1,3-dicarboxamide[2]

• Synonyms: N,N'-Dimethylisophthalamide[2]

• CAS Number: 6780-97-8[2]

• Molecular Formula: C₁₀H₁₂N₂O₂[2]

• Molecular Weight: 192.21 g/mol [2]

Synthetic Strategy and Mechanism

The most direct and efficient synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide involves the reaction of isophthaloyl chloride with two equivalents of methylamine. This reaction is a classic example of nucleophilic acyl substitution.

Reaction Scheme:

Caption: Overall reaction for the synthesis.

Mechanistic Insight: The reaction proceeds via a two-step addition-elimination mechanism at each of the two acyl chloride sites.

• Nucleophilic Attack: The nitrogen atom of methylamine, possessing a lone pair of electrons, acts as a nucleophile and attacks one of the electrophilic carbonyl carbons of isophthaloyl chloride. This forms a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate is unstable and collapses, reforming the carbonyl double bond and expelling the chloride ion, which is an excellent leaving group.

• Deprotonation: The resulting protonated amide is deprotonated by a second molecule of methylamine (or another added base), which acts as a Brønsted-Lowry base. This neutralization step drives the reaction to completion and produces methylammonium chloride as a byproduct.

• Second Amidation: The process repeats at the second acyl chloride site to yield the final N,N'-dimethylbenzene-1,3-dicarboxamide product.

The use of an acid chloride as the starting material is advantageous due to its high reactivity, which typically allows the reaction to proceed rapidly at or below room temperature. However, isophthaloyl chloride is highly sensitive to moisture and will readily hydrolyze to the unreactive isophthalic acid[3]. Therefore, anhydrous conditions are critical for achieving a high yield.

Detailed Experimental Protocol

This protocol is based on established procedures for the synthesis of amides from acyl chlorides[4].

Materials and Reagents

Reagent	CAS Number	Molecular Wt. ( g/mol )	Molar Eq.	Amount	Notes
Isophthaloyl chloride	99-63-8	203.02	1.0	5.0 g (24.6 mmol)	Highly corrosive and moisture-sensitive. Handle in a fume hood.
Methylamine (40% in H₂O)	74-89-5	31.06	>4.0	~15.3 mL (197 mmol)	Excess is used to act as both reactant and base.
Dichloromethane (DCM)	75-09-2	84.93	-	150 mL	Anhydrous grade is recommended.
Hydrochloric Acid (1 M)	7647-01-0	36.46	-	100 mL	For aqueous work-up.
Sodium Bicarbonate (Sat. aq.)	144-55-8	84.01	-	100 mL	For aqueous work-up.
Brine (Sat. aq. NaCl)	7647-14-5	58.44	-	50 mL	For aqueous work-up.
Anhydrous Sodium Sulfate	7757-82-6	142.04	-	As needed	Drying agent.

Equipment

• 250 mL three-neck round-bottom flask

• 125 mL dropping funnel

• Magnetic stirrer and stir bar

• Ice/water bath

• Nitrogen or Argon gas inlet

• Reflux condenser (optional, for inert atmosphere)

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filtration flask

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

Caption: Experimental workflow for the synthesis.

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Place the flask under a positive pressure of dry nitrogen or argon.

• Reagent Preparation: In the flask, dissolve isophthaloyl chloride (5.0 g, 24.6 mmol) in 100 mL of anhydrous dichloromethane (DCM).

• Cooling: Place the flask in an ice/water bath and stir the solution until the internal temperature reaches 0-5 °C.

• Amine Addition: Add the 40% aqueous methylamine solution (~15.3 mL) to the dropping funnel. Add the methylamine solution dropwise to the stirred, cooled solution of isophthaloyl chloride over approximately 30-45 minutes. A white precipitate (the product and methylammonium hydrochloride) will form immediately. Causality Note: Slow, dropwise addition is crucial to control the highly exothermic nature of the reaction and prevent the formation of side products.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Let the mixture stir vigorously for an additional 3 hours to ensure the reaction goes to completion.

• Aqueous Work-up:

  • Transfer the reaction mixture to a 500 mL separatory funnel.

  • Add 50 mL of 1 M HCl and shake. This step dissolves the methylammonium hydrochloride salt and removes excess methylamine into the aqueous layer. Separate the layers.

  • Wash the organic layer with 50 mL of saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining HCl.

  • Finally, wash the organic layer with 50 mL of brine to remove residual water.

• Drying and Solvent Removal: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield a white or off-white solid.

• Purification: The crude solid can be purified by recrystallization. Suspend the crude product in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath to maximize crystal formation. Collect the pure crystals of N,N'-dimethylbenzene-1,3-dicarboxamide by vacuum filtration.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR: Expect signals for the N-methyl protons (a doublet due to H-N coupling, which may collapse to a singlet upon D₂O exchange, or a singlet depending on solvent and temperature) and distinct signals for the aromatic protons in the meta-substituted pattern.

• ¹³C NMR: Expect signals for the carbonyl carbons, the aromatic carbons, and the N-methyl carbons.

• IR Spectroscopy: Look for a strong C=O stretch (amide I band) around 1630-1680 cm⁻¹ and an N-H bend (amide II band) around 1520-1570 cm⁻¹.

• Mass Spectrometry: The molecular ion peak [M]+ or protonated peak [M+H]+ should correspond to the calculated molecular weight (192.21 g/mol ).

Safety and Handling

• Isophthaloyl Chloride: Is a lachrymator, corrosive, and reacts violently with water. It is toxic upon inhalation. Always handle it in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Methylamine: Is flammable and toxic. The aqueous solution is corrosive. Handle with care in a fume hood.

• Dichloromethane (DCM): Is a suspected carcinogen. Avoid inhalation and skin contact.

All waste should be disposed of in accordance with institutional and local regulations.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Wet reagents or solvent.	1. Use anhydrous solvents and ensure glassware is oven-dried. Isophthaloyl chloride readily hydrolyzes[3].
2. Insufficient methylamine.	2. Ensure at least two equivalents of amine are used for the reaction and two for neutralization, or add a non-nucleophilic base like triethylamine (2.2 eq.).
Incomplete Reaction	1. Reaction time too short.	1. Monitor the reaction by TLC. If starting material is still present, allow the reaction to stir longer.
2. Poor mixing due to thick slurry.	2. Add more solvent to improve stirring efficiency.
Product is Oily or Impure	1. Inefficient work-up.	1. Ensure thorough washing during the work-up steps to remove all byproducts and unreacted starting materials.
2. Impure starting materials.	2. Verify the purity of isophthaloyl chloride before use. Distillation may be required if it is old or discolored.
3. Insufficient purification.	3. Perform a second recrystallization or purify via column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes).

References

• PubChem. N,N'-dimethylbenzene-1,3-dicarboxamide. [Link]

• AVESİS. Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. [Link]

• PubMed. Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride. [Link]

Sources

• 1. CAS 41616-02-8: 5-amino-N,N'-dimethylbenzene-1,3-dicarboxa… [cymitquimica.com]
• 2. N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Unlocking New Frontiers in Polymer Design: Potential Applications of N,N'-dimethylbenzene-1,3-dicarboxamide

Introduction

N,N'-dimethylbenzene-1,3-dicarboxamide, also known as N,N'-Dimethylisophthalamide, is an aromatic dicarboxamide with the chemical formula C₁₀H₁₂N₂O₂. While extensive literature details the use of its parent structures, isophthalic acid and its acyl chloride derivative, in high-performance polymers, the direct application of N,N'-dimethylbenzene-1,3-dicarboxamide as a monomer or additive in polymer chemistry is not widely documented. This application note, therefore, takes a deductive approach to explore the potential applications of this molecule. By analyzing its core structural features—the isophthaloyl backbone and N-methylated amide groups—we can infer the properties it would likely impart to a polymer matrix and propose novel applications in advanced materials.

This guide is intended for researchers, scientists, and professionals in polymer chemistry and materials science who are interested in designing polymers with tailored properties such as enhanced solubility, controlled crystallinity, and specific thermal characteristics.

Part 1: The Isophthaloyl Core - A Foundation for High-Performance Polymers

The benzene-1,3-dicarboxamide unit, derived from isophthalic acid, is a well-established building block in the synthesis of high-performance polymers, most notably aromatic polyamides (aramids) and polyesters.[1][2] The meta-phenylene linkage is a key structural feature that imparts a combination of desirable properties:

• Thermal Stability: The aromatic nature of the isophthaloyl core contributes to excellent thermal and oxidative stability in the resulting polymers.[3][4][5]

• Mechanical Robustness: Polymers incorporating this moiety are known for their high strength and stiffness.[1][6]

• Enhanced Solubility and Processability: Compared to its linear para-isomer (terephthaloyl), the kinked structure of the isophthaloyl unit disrupts chain packing, which reduces crystallinity and improves solubility in organic solvents.[7][8][9] This is a critical factor for solution-based processing techniques like film casting and fiber spinning. A prime example is Nomex®, a meta-aramid synthesized from m-phenylenediamine and isophthaloyl chloride, which is valued for its thermal resistance and processability.[10][11]

The incorporation of the isophthaloyl core into a polymer backbone is a proven strategy for creating materials that are both durable and processable.

Part 2: The Influence of N-Methylation on Polyamide Properties

The most distinguishing feature of N,N'-dimethylbenzene-1,3-dicarboxamide is the presence of methyl groups on the amide nitrogens. In traditional aramids, the amide (N-H) protons form strong intermolecular hydrogen bonds, which are responsible for their exceptional strength, high melting points, and low solubility.

By replacing the amide protons with methyl groups, N,N'-dimethylbenzene-1,3-dicarboxamide introduces a critical structural change: the elimination of hydrogen bonding capability.[12][13][14] This N-methylation would have profound effects on the properties of a polyamide incorporating this unit:

• Increased Solubility: The absence of strong hydrogen bonds would significantly reduce the intermolecular forces, leading to greatly enhanced solubility in a wider range of organic solvents.[12][15]

• Lowered Melting and Glass Transition Temperatures: The disruption of chain packing and the lack of hydrogen bonding would result in lower melting points (Tm) and glass transition temperatures (Tg) compared to non-methylated analogues.[12][16]

• Reduced Crystallinity: The bulky methyl groups and the inability to form a regular hydrogen-bonded network would lead to more amorphous polymers.[17][18]

• Altered Mechanical Properties: While the inherent stiffness of the aromatic backbone would be retained to some extent, the lack of intermolecular hydrogen bonds would likely result in lower tensile strength and modulus compared to traditional aramids.

The strategic disruption of hydrogen bonding through N-methylation is a powerful tool for tuning the physical properties of polyamides.

Part 3: Postulated Applications of N,N'-dimethylbenzene-1,3-dicarboxamide

Based on the analysis of its structural components, we can postulate several promising applications for N,N'-dimethylbenzene-1,3-dicarboxamide in polymer chemistry.

As a Comonomer for Modifying High-Performance Polymers

Incorporating N,N'-dimethylbenzene-1,3-dicarboxamide as a comonomer in the synthesis of traditional aramids or other rigid-rod polymers could be a strategy to fine-tune their properties. Even in small amounts, it could disrupt the regularity of the polymer chain and its hydrogen bonding network, leading to:

• Enhanced Processability: Improved solubility would allow for easier processing from solution, such as in the formation of complex films or hollow-fiber membranes for gas separation or filtration.

• Controlled Crystallinity and Morphology: The ability to control the degree of crystallinity is crucial for applications in optics and electronics where transparency is required.

• Improved Adhesion: The modified surface properties could lead to better adhesion to other materials in composite applications.

Hypothetical Experimental Protocols

The following protocols are illustrative and based on established polymerization techniques. They serve as a starting point for researchers interested in exploring the potential of N,N'-dimethylbenzene-1,3-dicarboxamide.

Protocol 1: Synthesis of a Soluble Aromatic Copolyamide

This protocol describes the hypothetical synthesis of a copolyamide using isophthaloyl chloride, m-phenylenediamine, and N,N'-dimethylbenzene-1,3-dicarboxamide to enhance solubility.

Materials:

• Isophthaloyl chloride (IPC)

• m-Phenylenediamine (MPD)

• N,N'-dimethylbenzene-1,3-dicarboxamide (DM-IPA)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Lithium chloride (LiCl), anhydrous

• Pyridine, anhydrous

• Methanol

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a specific molar ratio of MPD and DM-IPA in anhydrous DMAc containing 5% (w/v) LiCl.

• Cool the solution to 0°C in an ice bath.

• Slowly add a stoichiometric amount of solid isophthaloyl chloride to the stirred solution under a nitrogen atmosphere.

• Allow the reaction to proceed at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 4 hours. A viscous polymer solution should form.

• Precipitate the polymer by pouring the viscous solution into a large volume of methanol in a blender.

• Filter the fibrous polymer, wash it thoroughly with methanol and then with hot water, and dry it in a vacuum oven at 80°C overnight.

Characterization:

• The polymer structure can be confirmed by FTIR and NMR spectroscopy.

• Molecular weight can be determined by gel permeation chromatography (GPC) in a suitable solvent like DMAc with LiCl.

• Thermal properties (Tg, Td) can be analyzed using DSC and TGA.

• Solubility can be tested in a range of organic solvents.

Diagram of the Hypothetical Copolymerization Reaction:

Caption: Hypothetical workflow for the synthesis of a soluble copolyamide.

As a Non-Reactive Polymer Additive

Due to its thermal stability and polarity, N,N'-dimethylbenzene-1,3-dicarboxamide could also function as a non-reactive additive in polymer formulations.

• Specialty Plasticizer or Processing Aid: For polar polymers like PVC or certain polyamides, it could act as a high-temperature plasticizer, improving flexibility and processing without significant off-gassing at elevated temperatures. Its rigid core might offer a different plasticizing mechanism compared to traditional aliphatic plasticizers.[19][20][21]

• Polar Modifier for Polymer Blends: It could be used to improve the compatibility between polar and non-polar polymers in blends by interacting with the polar phase.

Protocol 2: Evaluation as a High-Temperature Plasticizer for a Polyamide

This protocol outlines a hypothetical method to assess the plasticizing effect of N,N'-dimethylbenzene-1,3-dicarboxamide on a commercial polyamide.

Materials:

• Commercial polyamide (e.g., Nylon 6) pellets, dried

• N,N'-dimethylbenzene-1,3-dicarboxamide (DM-IPA)

• Melt blender or twin-screw extruder

• Compression molding press

• Dynamic Mechanical Analyzer (DMA)

• Differential Scanning Calorimeter (DSC)

Procedure:

• Thoroughly dry the polyamide pellets according to the manufacturer's specifications.

• Prepare several blends of the polyamide with varying concentrations of DM-IPA (e.g., 1%, 2%, 5%, 10% by weight).

• Melt-blend each composition using a laboratory-scale extruder or melt blender at a temperature above the polyamide's melting point.

• Compression-mold the blended material into films or bars of standard dimensions for testing.

• Perform DSC analysis on the molded samples to determine the effect of DM-IPA concentration on the glass transition temperature (Tg) and melting temperature (Tm). A significant decrease in Tg would indicate a plasticizing effect.

• Conduct DMA to measure the storage modulus and tan delta as a function of temperature. A shift in the tan delta peak to lower temperatures would also confirm plasticization.

Diagram of the Effect of N-Methylation on Polymer Chain Interaction:

Caption: N-methylation prevents intermolecular hydrogen bonding in polyamides.

Data Summary Table

The following table summarizes the expected properties of a hypothetical homopolymer of N,N'-dimethylbenzene-1,3-dicarboxamide compared to a conventional meta-aramid like Nomex.

Property	Conventional Meta-Aramid (e.g., Nomex)	Hypothetical N-Methylated Polyamide	Rationale for Difference
Intermolecular Forces	Strong Hydrogen Bonding	Van der Waals Forces	N-methylation eliminates H-bond donor sites.[13][18]
Solubility	Soluble in strong polar aprotic solvents with salts (e.g., DMAc/LiCl)	Soluble in a wider range of polar organic solvents without salts	Lack of strong intermolecular forces.[12][15]
Melting Temperature (Tm)	High (>350 °C)	Significantly Lower	Disruption of chain packing and absence of H-bonds.[12]
Glass Transition Temp. (Tg)	High (~270 °C)	Lower	Increased chain mobility due to lack of H-bonds.[16]
Crystallinity	Semi-crystalline	Amorphous or low crystallinity	Irregular chain packing due to methyl groups.[17]
Tensile Strength	Very High	Moderate	Absence of reinforcing intermolecular hydrogen bonds.

Conclusion

While direct applications of N,N'-dimethylbenzene-1,3-dicarboxamide in polymer chemistry are not yet established in mainstream literature, a thorough analysis of its chemical structure suggests significant potential. Its isophthaloyl core provides a basis for thermal stability, while the N-methylated amide groups offer a powerful tool for disrupting hydrogen bonding. This unique combination could enable the development of a new class of high-performance polymers with enhanced solubility and processability. The most promising applications appear to be as a comonomer for modifying existing polymers like aramids to create more processable materials for films and membranes, or as a specialty high-temperature additive. Further experimental research is warranted to validate these hypotheses and unlock the full potential of this intriguing molecule in the field of polymer science.

References

• Taylor & Francis. (n.d.). Isophthalic acid – Knowledge and References. Taylor & Francis Online.
• 13 Aramids. (n.d.). RE-TIC Sicherheitskleidung.
• Tanchain. (2026, January 31).
• Kim, J., et al. (2024). Preparation and Properties of Mechanically Robust, Colorless, and Transparent Aramid Films. PMC.
• Application of Isophthalic Acid. (2021, November 3). ECHEMI.
• ChemicalBook. (2024, August 29). Isophthalic acid: Chemical property and Uses.
• Isophthalic Polyester: Structure, Properties, and Applic
• Lozano, A. E., et al. (2017).
• Royal Society of Chemistry. (2023, December 5). Synthesis of N-methylol polyamide 4: characterization, properties, and biodegradability.
• Synthesis and Properties of Novel Organic-Inorganic Hybrid Polyamides. (n.d.).
• ResearchGate. (n.d.).
• Royal Society of Chemistry. (2022, May 16). Synthesis and characterisation of polyamides based on 2,5-furandicarboxylic acid as a sustainable building block for engineering plastics. Polymer Chemistry.
• Ali, S. A., et al. (2020). Synthesis, characterization and properties of novel polyamides derived from 4 4ʹ bis(4-carboxy methylene) biphenyl and various diamines. PMC.
• Properties, characterization and preparation of halogenated arom
• Mod, R. R., et al. (n.d.). Preparation and Plasticizing Characteristics of Some N,N-Disubstituted Amides of Erucic and Crambe Acids.
• Title: Effects of Hydrogen Bonding in Modified Nylon Polyamides Abstract. (n.d.).
• Lozano, A. E., et al. (1994).
• Strong Hydrogen Bonds Sustain Even–Odd Effects in Poly(ester amide)s with Long Alkyl Chain Length in the Backbone. (n.d.). PMC.
• ResearchGate. (n.d.).
• Investigating the Hydrogen Bond-Induced Self-Assembly of Polysulfamides Using Molecular Simulations and Experiments. (2023, June 28).
• Backbone N-modified peptides: beyond N-methyl
• Influence of Hydrogen Bonding on the Conformational Changes, the Brill Transition, and Lamellae Thickening in (Co)polyamides. (2006, March 1).
• ResearchGate. (n.d.). Solubility of aramids manufactured in this study 1.
• ResearchGate. (n.d.). Robust thermostable polymer composition based on poly[N,N′-(1,3-phenylene)isophthalamide] and 3,3-bis(4-acrylamidophenyl)phthalide for laser 3D printing.
• Synthesis and Characterization of N-Substituted Polyether-Block-Amide Copolymers. (n.d.). PMC.
• CN1630705A - Amide polymers for surface protection formulations. (2007, December 21).
• ResearchGate. (n.d.). The plastcizers containing amide groups for thermoplastic starch.
• Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. (n.d.). PMC.
• Preparation of Bio-Based Polyamide Elastomer by Using Green Plasticizers. (2016, July 14). MDPI.
• Aromatic polyamides with benzothiazole pendent groups: synthesis, nuclear magnetic resonance structural study and evaluation of properties. (1994, January 1). R Discovery.
• Structure-property relationship in cytotoxicity and cell uptake of poly(2-oxazoline) amphiphiles. (n.d.). PMC.
• ResearchGate. (n.d.).
• MDPI. (n.d.). Preparation and Properties of Mechanically Robust, Colorless, and Transparent Aramid Films.
• Comparison and Analysis of Thermal Degradation Process of Aramid Fibers (Kevlar 49 and Nomex). (n.d.). Global Science Press.
• Royal Society of Chemistry. (n.d.). RAFT dispersion polymerization of N,N-dimethylacrylamide in a series of n-alkanes using a thermoresponsive poly(tert-octyl acrylamide) steric stabilizer. Polymer Chemistry.
• A Short Review on the N,N-Dimethylacrylamide-Based Hydrogels. (2021, November 26). PMC.
• Study of the Thermal Phase Transition of Poly(N,N-diethylacrylamide-co-N-ethylacrylamide) Random Copolymers in Aqueous Solution. (2024, June 2). MDPI.
• Atom Transfer Radical Polymeriz

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Isophthalic acid: Chemical property and Uses_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. global-sci.com [global-sci.com]
• 6. Isophthalic Polyester: Properties & Applications | IncomePultrusion [incomepultrusion.com]
• 7. re-tic.com [re-tic.com]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis, characterization and properties of novel polyamides derived from 4 4ʹ bis(4-carboxy methylene) biphenyl and various diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. shenghetech.com [shenghetech.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of N -methylol polyamide 4: characterization, properties, and biodegradability - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00047H [pubs.rsc.org]
• 13. graduateschool.camden.rutgers.edu [graduateschool.camden.rutgers.edu]
• 14. DSpace [diposit.ub.edu]
• 15. cpsm.kpi.ua [cpsm.kpi.ua]
• 16. Synthesis and Characterization of N-Substituted Polyether-Block-Amide Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis and characterisation of polyamides based on 2,5-furandicarboxylic acid as a sustainable building block for engineering plastics - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY00189F [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]

Application Note: N,N'-Dimethylbenzene-1,3-dicarboxamide Scaffolds in the Synthesis of Non-Ionic Radiocontrast Agents

Executive Summary

The organic compound 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide (CAS 41616-02-8) and its structural derivatives serve as foundational building blocks in the synthesis of low-osmolar, non-ionic X-ray contrast agents[1]. In modern diagnostic radiography, compounds such as Iobitridol and Iopamidol rely heavily on this heavily substituted isophthalamide core to deliver high iodine concentrations (essential for X-ray attenuation) while maintaining strict physiological tolerability[2].

This application note provides researchers and drug development professionals with a comprehensive, self-validating methodology for utilizing the N,N'-dimethylbenzene-1,3-dicarboxamide scaffold. It details the mechanistic rationale behind structural choices, step-by-step synthetic protocols, and critical quality control parameters.

Mechanistic Rationale & Molecular Design (Causality)

As a Senior Application Scientist, it is critical to understand why the N,N'-dimethylbenzene-1,3-dicarboxamide core is prioritized over traditional ionic scaffolds (such as diatrizoate). The design of these molecules is governed by three primary mechanistic pillars:

• Osmolality Reduction via Non-Ionicity: Early contrast agents were ionic salts that dissociated in the bloodstream, creating a high osmotic load (ratio of 1.5 particles per 3 iodine atoms). By converting the carboxylic acid groups into neutral carboxamides, the molecule does not dissociate (ratio of 3.0). This drastically reduces the osmotic pressure, thereby minimizing nephrotoxicity and endothelial damage[3].

• Steric Shielding & Chemotoxicity: The introduction of N-methyl groups on the carboxamide side chains is a deliberate design choice. The methyl substituents decrease the rotational flexibility of the polar polyhydroxy side-chains. This rigidification effectively creates a hydrophilic "shell" that sterically shields the highly hydrophobic 2,4,6-triiodobenzene core from interacting with biological membranes, proteins, and histamine-releasing mast cells[3].

• Aqueous Solubility: The terminal hydroxyl groups on the acylated amino and carboxamide branches engage in extensive intermolecular hydrogen bonding with water. This ensures the extreme aqueous solubility (>300 mg I/mL) required for rapid intravenous bolus administration[4].

Synthetic Workflow

The following diagram illustrates the logical progression from the basic 5-amino-isophthalic acid precursor to the fully elaborated, non-ionic contrast agent.

Synthetic workflow for non-ionic contrast agents via the 5-amino-isophthalamide scaffold.

Experimental Protocols

The following protocols describe the synthesis of the N,N'-dimethylbenzene-1,3-dicarboxamide scaffold, specifically targeting the preparation of Iobitridol/Iopamidol analogs.

Step 1: Preparation of 5-Amino-2,4,6-triiodoisophthaloyl dichloride

Causality: The electron-donating nature of the 5-amino group directs electrophilic iodine substitution to the 2, 4, and 6 positions. Subsequent chlorination activates the carboxylic acids for amidation[5].

• Iodination: Dissolve 5-amino-isophthalic acid (1.0 eq) in a dilute aqueous HCl solution. Heat to 80°C.

• Addition: Slowly add a solution of Iodine Monochloride (ICl) (3.2 eq) dropwise over 2 hours.

• Validation: Reaction completion is visually validated by the precipitation of the tri-iodinated intermediate. Filter and wash with water.

• Chlorination: Suspend the dried intermediate in thionyl chloride ( ) (5.0 eq) with a catalytic amount of DMF. Reflux at 75°C for 4 hours.

• Validation: The suspension will transition to a clear, dark solution as the acid converts to the highly soluble dichloride. Remove excess via vacuum distillation.

Step 2: N-Acylation of the Sterically Hindered 5-Amino Group

Causality: The 5-amino group is severely sterically hindered by the adjacent bulky iodine atoms. A highly reactive, hydroxyl-protected acyl chloride (e.g., 2-isopropyl-1,3-dioxane-5-carbonyl chloride) must be used to prevent unwanted O-acylation or self-polymerization[6].

• Solvent Selection: Dissolve the dichloride intermediate from Step 1 in anhydrous N,N-dimethylacetamide (DMAc). Note: DMAc acts as both a polar aprotic solvent and an internal acid scavenger.

• Coupling: Cool the system to 0–5°C. Dropwise, add the protected acyl chloride (1.1 eq) while maintaining the temperature[5].

• Stirring: Allow the reaction to warm to room temperature and stir for 16 hours.

• Validation: Monitor via HPLC. The disappearance of the starting material peak confirms the formation of 5-acylamino-2,4,6-triiodoisophthaloyl dichloride.

Step 3: Amidation (Forming the N,N'-dimethylbenzene-1,3-dicarboxamide core)

Causality: Introducing the N-methyl-aminoalcohols establishes the critical N,N'-dimethylated scaffold. The secondary amine attacks the activated acid chlorides, forming the rigidified amide bonds[3].

• Reaction Setup: To the crude DMAc solution from Step 2, add a tertiary amine base (e.g., triethylamine, 2.5 eq) to neutralize the generated HCl[5].

• Amine Addition: Add N-methyl-aminopropane-2,3-diol (2.2 eq) dropwise at 15°C.

• Stirring: Stir for 12 hours at room temperature.

• Validation: The reaction mixture will precipitate triethylamine hydrochloride salts. Filter the salts; the filtrate contains the protected N,N'-dimethylbenzene-1,3-dicarboxamide intermediate.

Step 4: Deprotection and Purification

Causality: The isopropylidene protecting group must be removed via acidic hydrolysis to expose the hydrophilic hydroxyl groups, ensuring the final agent's water solubility[3].

• Hydrolysis: Dissolve the concentrated crude product in 5 N Hydrochloric acid. Stir vigorously for 12 hours at room temperature[3].

• Neutralization: Neutralize the solution using a basic ion-exchange resin (e.g., Amberlite IRA-400) to avoid introducing inorganic salts[4].

• Crystallization: Concentrate the eluent under vacuum to an oil. Induce crystallization by heating the oil in an acetonitrile/ethanol mixture, followed by slow cooling to 0°C[4].

• Validation: Collect the white crystalline powder via filtration. Validate purity via specific rotation ( ) and HPLC (>99.5% required for pharmaceutical grade).

Quantitative Data Summary

The table below summarizes the expected yields and critical physicochemical properties of the intermediates and final contrast agents utilizing this scaffold.

Compound / Intermediate	Role in Synthesis	Expected Yield (%)	Osmolality (mOsm/kg H₂O)	Iodine Content (%)
5-Amino-2,4,6-triiodoisophthaloyl dichloride	Halogenated Core	85 - 90	N/A	~63.5
Protected N,N'-dimethyl-benzenedicarboxamide	Protected Precursor	75 - 82	N/A	~48.0
Iobitridol (Final Product)	Radiocontrast Agent	90 - 95	~915 (at 350 mg I/mL)	45.6
Iopamidol (Final Product)	Radiocontrast Agent	88 - 92	~796 (at 370 mg I/mL)	49.0

References

• CymitQuimica. CAS 41616-02-8: 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide.1

• PubChem (NIH). Iobitridol | C20H28I3N3O9 | CID 65985.2

• National Center for Biotechnology Information (NCBI). 5-[3-Hydroxy-2-hydroxymethyl-propionamido)-N,N´-dimethyl-N,N´-bis-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide (iobitridol).3

• Google Patents (US6803485B2). Process for the preparation of iopamidol.4

• Google Patents (WO1998024757A1). A process for the preparation of 5-amino-2,4,6-triiodo-1,3-benzenedicarboxylic acid derivatives.5

• Google Patents (CN110903275A). Process for producing iobitridol, intermediate therefor, and process for producing the same.6

Sources

• 1. CAS 41616-02-8: 5-amino-N,N'-dimethylbenzene-1,3-dicarboxa… [cymitquimica.com]
• 2. Iobitridol | C20H28I3N3O9 | CID 65985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-[3-Hydroxy-2-hydroxymethyl-propionamido)-N,N´-dimethyl-N,N´-bis-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. US6803485B2 - Process for the preparation of iopamidol - Google Patents [patents.google.com]
• 5. WO1998024757A1 - A process for the preparation of 5-amino-2,4,6-triiodo-1,3-benzenedicarboxylic acid derivatives - Google Patents [patents.google.com]
• 6. CN110903275A - Process for producing iobitridol, intermediate therefor, and process for producing the same - Google Patents [patents.google.com]

Application Notes and Protocols for the Scale-Up Synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-dimethylbenzene-1,3-dicarboxamide, also known as N,N'-dimethylisophthalamide, is a symmetrical aromatic diamide with significant potential in medicinal chemistry and materials science. Its rigid benzene core functionalized with two N-methylamide groups provides a scaffold for the design of novel therapeutics and advanced polymers. The efficient and scalable synthesis of this compound is therefore of considerable interest to researchers in both academic and industrial settings.

This document provides a comprehensive guide to the scale-up synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide, detailing a robust and reproducible protocol. It is designed to equip researchers with the necessary information to move from laboratory-scale synthesis to larger-scale production, addressing key considerations such as reaction optimization, process safety, purification, and quality control.

Reaction Scheme and Mechanism

The synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide is achieved through the nucleophilic acyl substitution reaction between isophthaloyl chloride and methylamine. The reaction proceeds in two successive steps, with each acyl chloride group reacting with a molecule of methylamine to form the corresponding amide bond.

Reaction Scheme:

Mechanism:

The reaction mechanism involves a nucleophilic attack of the lone pair of electrons on the nitrogen atom of methylamine on the electrophilic carbonyl carbon of the acyl chloride. This is followed by the elimination of a chloride ion and a proton to form the stable amide bond. An excess of methylamine or the addition of a non-nucleophilic base is typically employed to neutralize the hydrogen chloride byproduct, driving the reaction to completion.

Process Safety and Hazard Analysis

A thorough understanding of the hazards associated with the reagents is paramount for a safe scale-up synthesis.

Isophthaloyl Chloride:

• Hazards: Corrosive and causes severe skin burns and eye damage.[1] It is also toxic if inhaled.[1] Reacts vigorously with water, releasing toxic and corrosive hydrogen chloride gas.[2][3]

• Handling Precautions: Must be handled in a well-ventilated fume hood.[2] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[2][3] Avoid contact with moisture.[3]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances such as water, alcohols, and strong bases.[2][3]

Methylamine (40% in water):

• Hazards: Flammable liquid and vapor.[4] Causes severe skin burns and eye damage.[5] May cause respiratory irritation.[5][6]

• Handling Precautions: Handle in a well-ventilated area, away from ignition sources.[4] Wear appropriate PPE, including gloves and eye protection.[5][6]

• Storage: Store in a tightly closed container in a cool, well-ventilated place.[4]

Detailed Scale-Up Synthesis Protocol

This protocol is designed for a nominal 100-gram scale synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide.

Materials and Equipment:

• Isophthaloyl chloride (99%)

• Methylamine (40% solution in water)

• Dichloromethane (DCM)

• Sodium bicarbonate (saturated aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Ethanol (for recrystallization)

• 5 L three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Thermometer

• Ice-water bath

• Rotary evaporator

• Büchner funnel and filter flask

Experimental Workflow Diagram:

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. edu.rsc.org [edu.rsc.org]
• 3. rsc.org [rsc.org]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. science.uct.ac.za [science.uct.ac.za]

applications in pharmaceutical intermediate synthesis

Application Note: Advanced Continuous Flow Synthesis of Biaryl Pharmaceutical Intermediates via Suzuki-Miyaura Cross-Coupling

Introduction & Strategic Rationale

The synthesis of active pharmaceutical ingredients (APIs) is undergoing a paradigm shift from traditional batch processing to continuous flow chemistry[1]. Biaryl motifs are ubiquitous in blockbuster therapeutics, serving as the core scaffold for angiotensin II receptor blockers (ARBs, such as Valsartan and Losartan) and numerous kinase inhibitors[2]. These scaffolds are predominantly synthesized via the Suzuki-Miyaura cross-coupling reaction.

However, scaling this reaction in traditional batch reactors presents significant physicochemical bottlenecks: poor mixing of biphasic solvent systems, catalyst degradation over prolonged reaction times, and severe safety limitations when scaling up highly exothermic steps. Continuous flow chemistry resolves these issues by fundamentally altering the reactor physics—offering enhanced mass and heat transfer, precise control over residence time, and the ability to safely operate at extreme temperatures and pressures[3].

Mechanistic Insights: The Causality of Flow Parameters

Successful translation of a Suzuki-Miyaura coupling from batch to flow requires a deep understanding of the causality behind specific fluidic and thermodynamic choices:

• Mass Transfer & Micro-mixing: Suzuki couplings often involve aqueous inorganic bases and organic solvents. In batch, the reaction rate is strictly limited by the interfacial area between these two phases. In flow, utilizing T-mixers or Y-mixers generates segmented (slug) flow. This creates massive interfacial surface areas and internal fluidic vortices that accelerate transmetalation—which is frequently the rate-limiting step of the catalytic cycle[1].

• Thermal Kinetics & Superheating: By applying a Back Pressure Regulator (BPR) at the system's outlet, solvents can be superheated well above their atmospheric boiling points without transitioning to a gas phase. This exponentially increases the reaction rate, reducing reaction times from hours to mere minutes.

• Catalyst Immobilization: Transitioning from homogeneous catalysis to a packed-bed reactor containing heterogeneous palladium (e.g., Pd-Ce-Sn-oxides or Fe/ppm Pd nanoparticles) physically traps the metal within the reactor zone. This prevents metal leaching into the API stream, bypassing tedious and costly downstream scavenging steps[4][5].

Fluidic Design and Workflow

Below is the optimized fluidic logic for a continuous flow Suzuki-Miyaura coupling utilizing a homogeneous pre-catalyst with in-line metal scavenging.

Continuous flow reactor setup for Suzuki-Miyaura coupling with in-line metal scavenging.

Experimental Protocol: Synthesis of a Valsartan Biaryl Precursor

This protocol details a self-validating continuous flow methodology for synthesizing 2-cyano-4'-methylbiphenyl, a critical intermediate for Valsartan.

Materials & Reagents:

• Stream A: 4-Bromotoluene (1.0 M), Pd(OAc)₂ (0.01 M), and XPhos (0.02 M) in THF.

• Stream B: 2-Cyanophenylboronic acid (1.2 M) and aqueous K₃PO₄ (2.0 M).

• System Solvent: THF/Water (1:1 v/v).

Step-by-Step Methodology:

• System Priming: Flush the entire flow system (dual HPLC pumps, PTFE tubing, T-mixer, 10 mL heated coil reactor, and QuadraPure TU scavenger cartridge) with the system solvent at 1.0 mL/min for 10 minutes. Validation: Ensure a stable baseline pressure with no fluctuations, confirming the absence of air bubbles or blockages.

• Pressurization: Engage the Back Pressure Regulator (BPR) set to 100 psi (approx. 6.9 bar). Causality: This pressure is critical to prevent solvent boiling at the target reaction temperature of 120 °C. Boiling would induce gas expansion, destroying the plug flow profile and drastically altering the residence time.

• Thermal Equilibration: Heat the primary coil reactor to 120 °C. Maintain the downstream scavenger cartridge at 60 °C. Causality: 60 °C optimizes the thermodynamic kinetics of palladium binding to the thiourea resin without degrading the solid support.

• Reagent Pumping: Switch Pump A and Pump B from the system solvent to the active reagent streams. Set both pumps to a flow rate of 0.5 mL/min.

  • Total Flow Rate: 1.0 mL/min.

  • Residence Time ( tR​ ): Reactor Volume (10 mL) / Total Flow Rate (1.0 mL/min) = exactly 10 minutes.

• Steady-State Collection: Discard the first 1.5 reactor volumes (15 mL). Validation: This ensures the system has reached steady-state dispersion and thermal equilibrium before product collection begins. Collect the subsequent product stream.

• In-line Scavenging & Workup: As the stream exits the reactor, it immediately passes through the metal scavenging cartridge. The biphasic output is collected, the aqueous layer is decanted, and the organic layer is concentrated under reduced pressure to yield the highly pure biaryl intermediate.

Quantitative Data: Batch vs. Continuous Flow

The transition to continuous flow yields highly quantifiable improvements in process efficiency, safety, and regulatory compliance[5].

Parameter	Traditional Batch Process	Continuous Flow Process	Improvement Factor
Reaction Time	6 - 12 Hours	10 Minutes	~40x Faster
Operating Temperature	80 °C (Reflux limit)	120 °C (Superheated)	Enhanced Kinetics
Isolated Yield	75 - 82%	>95%	+15% Absolute Yield
Space-Time Yield (STY)	< 0.1 kg/L/h	> 1.5 kg/L/h	>15x Higher Throughput
Pd Leaching (Crude API)	> 500 ppm	< 5 ppm (In-line scavenger)	Meets ICH Q3D Guidelines

Advanced Application: Telescoped Multi-Step Synthesis

The true transformative power of flow chemistry in pharmaceutical manufacturing lies in "telescoping"—the ability to link multiple reaction steps in a single continuous sequence without isolating the intermediates[3]. For the Valsartan precursor, the Suzuki coupling can be seamlessly integrated between an upstream N-acylation and a downstream ester hydrolysis.

Telescoped multi-step continuous flow synthesis pathway for a Valsartan precursor.

Causality of Telescoping: By eliminating intermediate workups and crystallizations, the cumulative overall yield increases, solvent waste (E-factor) is drastically reduced, and operator exposure to highly potent or hazardous intermediates is fundamentally minimized[3][6].

References

• The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry Beilstein Journal of Organic Chemistry URL:[Link]

• Continuous-Flow Chemistry and Photochemistry for Manufacturing of Active Pharmaceutical Ingredients MDPI - Molecules URL:[Link]

• Continuous slurry plug flow Fe/ppm Pd nanoparticle-catalyzed Suzuki–Miyaura couplings in water utilizing novel solid handling equipment Green Chemistry (RSC Publishing) URL:[Link]

• Multistep synthesis of a valsartan precursor in continuous flow Journal of Flow Chemistry URL:[Link]

• A retrospective-prospective review of Suzuki–Miyaura reaction: From cross-coupling reaction to pharmaceutical industry applications Polyhedron (via ResearchGate) URL:[Link]

• Continuous Flow Synthesis of Anticancer Drugs PMC - NIH URL:[Link]

• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry MDPI - Catalysts URL:[Link]

Sources

• 1. BJOC - The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Continuous slurry plug flow Fe/ppm Pd nanoparticle-catalyzed Suzuki–Miyaura couplings in water utilizing novel solid handling equipment - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry | MDPI [mdpi.com]
• 6. Continuous Flow Synthesis of Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Functionalization of N,N'-Dimethylbenzene-1,3-dicarboxamide Scaffolds

Executive Summary

N,N'-dimethylbenzene-1,3-dicarboxamide (also known as N,N'-dimethylisophthalamide) is a highly stable, rigid aromatic scaffold[1]. Characterized by its dual secondary amide groups, it serves as a critical building block in supramolecular chemistry, polymer synthesis, and the pharmaceutical development of non-ionic X-ray contrast agents[2]. This application note details the regioselective functionalization of this scaffold—specifically targeting the 5-position of the benzene ring—to yield 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide (CAS 41616-02-8)[3]. By mastering these functionalization protocols, researchers can unlock advanced derivatization pathways, including the electrophilic tri-iodination required for synthesizing dense contrast media like Iopamidol and Iobitridol[4][5].

Mechanistic Rationale: The Isophthalamide Core

The functionalization of N,N'-dimethylbenzene-1,3-dicarboxamide is strictly governed by the electronic and steric properties of its two carboxamide moieties.

• Electronic Deactivation: The carbonyl groups withdraw electron density from the aromatic π-system via both inductive (-I) and resonance (-M) effects. This severe deactivation necessitates the use of highly reactive electrophiles (e.g., fuming nitric acid/sulfuric acid mixtures) to achieve substitution[6].

• Regioselectivity (Meta-Directing Synergy): Both carboxamide groups are strongly meta-directing. The 5-position and the 2-position are the only sites meta to both directing groups. However, the 2-position is sterically shielded by the flanking amide substituents. Consequently, electrophilic attack by the nitronium ion (NO₂⁺) is directed almost exclusively to the 5-position, making it the kinetically and thermodynamically favored site for functionalization[7].

Synthetic Workflow & Pathway Visualization

Figure 1: Regioselective functionalization workflow of N,N'-dimethylbenzene-1,3-dicarboxamide.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of the Core Scaffold (Amidation)

Objective: Establish the N,N'-dimethylbenzene-1,3-dicarboxamide core from commercially available isophthaloyl dichloride.

• Preparation: Dissolve 1.0 equivalent of isophthaloyl dichloride in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere. Cool the reaction vessel to 0 °C using an ice bath.

• Amine Addition: Slowly add 2.5 equivalents of a 2.0 M solution of in THF dropwise. Causality: The slight excess of methylamine acts as both the nucleophile and the acid scavenger (neutralizing the HCl byproduct) to prevent the stalling of the reaction.

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 4 hours.

• Self-Validating Workup: Quench the reaction with water. The product, N,N'-dimethylbenzene-1,3-dicarboxamide, will precipitate as a white solid due to its high propensity for intermolecular hydrogen bonding and low solubility in cold DCM/water mixtures. Filter and wash with cold water.

Protocol B: Regioselective Electrophilic Nitration

Objective: Install a nitro group at the 5-position to yield 5-nitro-N,N'-dimethylbenzene-1,3-dicarboxamide.

• Acidic Solvation: Suspend the N,N'-dimethylbenzene-1,3-dicarboxamide in concentrated sulfuric acid (H₂SO₄, 98%) at 0 °C. Stir until completely dissolved. Causality: Sulfuric acid acts as both the solvent and the catalyst, protonating the nitric acid to generate the highly reactive nitronium ion (NO₂⁺) required to overcome the deactivated ring[6].

• Nitration: Add a stoichiometric amount of fuming nitric acid (HNO₃, >90%) dropwise over 30 minutes, maintaining the internal temperature below 10 °C to prevent uncontrolled exotherms or di-nitration.

• Thermal Maturation: Warm the reaction to 60 °C for 2 hours to drive the substitution to completion[7].

• Self-Validating Workup: Pour the acidic mixture over crushed ice. The completion of the nitration step is self-validating through a distinct colorimetric shift: the precipitation of a deep yellow solid, indicative of the newly formed conjugated nitroaromatic chromophore. Filter, wash with copious amounts of water until the filtrate is pH neutral, and dry under vacuum.

Protocol C: Catalytic Hydrogenation to the 5-Amino Derivative

Objective: Reduce the nitro group to yield the versatile (CAS 41616-02-8)[3].

• Reaction Setup: Dissolve the 5-nitro-N,N'-dimethylbenzene-1,3-dicarboxamide in MS-grade methanol. Add 10 wt% Palladium on Carbon (Pd/C) catalyst (10% w/w relative to the substrate).

• Hydrogenation: Purge the reaction vessel with nitrogen, then introduce Hydrogen gas (H₂) via a balloon or Parr shaker at 40 psi. Stir vigorously at room temperature for 12 hours. Causality: Catalytic hydrogenation is explicitly selected over dissolving metal reductions (e.g., Fe/HCl) because the neutral conditions prevent the undesired hydrolysis of the secondary amide linkages[8].

• Self-Validating Workup: The reaction progress is physically validated by the cessation of hydrogen uptake and the visual transition of the solution from yellow to colorless.

• Isolation: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Evaporate the methanol under reduced pressure to yield the 5-amino derivative as an off-white solid. This heterogeneous catalytic approach ensures high purity without requiring complex aqueous extractions of the highly polar product.

Quantitative Data & Validation Metrics

To ensure protocol fidelity, intermediate and final compounds should be validated against the following physicochemical parameters:

Compound	Molecular Weight ( g/mol )	Appearance	Expected Yield	Key IR Stretches (cm⁻¹)
N,N'-dimethylbenzene-1,3-dicarboxamide	192.21[1]	White powder	85 - 90%	3300 (N-H), 1640 (Amide I C=O)
5-nitro-N,N'-dimethylbenzene-1,3-dicarboxamide	237.21	Yellow solid	75 - 80%	1530 (Asym NO₂), 1350 (Sym NO₂)
5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide	207.23[3]	Off-white solid	90 - 95%	3400, 3350 (1° N-H), 1645 (C=O)

Downstream Applications: Halogenation & Cross-Coupling

The synthesized 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide is a highly prized scaffold. The strongly electron-donating nature of the newly installed amino group reactivates the aromatic ring, making it highly susceptible to further electrophilic aromatic substitution. For instance, treatment with Iodine Monochloride (ICl) in aqueous HCl results in rapid, quantitative tri-iodination at the 2, 4, and 6 positions[8][9]. This specific functionalization trajectory generates the dense, radio-opaque core essential for modern non-ionic X-ray contrast agents[2][10].

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 261846, N,N'-dimethylbenzene-1,3-dicarboxamide. PubChem.[Link]

• Hoey, G. B. (1964).5-acetamido-N-alkyl-2,4,6-triiodoisophthalamic acid compounds (U.S. Patent No. 3,145,197). U.S.

• Zucchi, A., et al. (2024). Enabling amidation in water: micellar catalysis approach for sustainable synthesis of iopamidol. RSC Advances, 14(54), 39902-39907.[Link]

Sources

• 1. N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-[3-Hydroxy-2-hydroxymethyl-propionamido)-N,N´-dimethyl-N,N´-bis-(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. CAS 41616-02-8: 5-amino-N,N'-dimethylbenzene-1,3-dicarboxa… [cymitquimica.com]
• 4. Enabling amidation in water: micellar catalysis approach for sustainable synthesis of iopamidol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Iobitridol preparation method and iobitridol intermediate and preparation method thereof - Eureka | Patsnap [eureka.patsnap.com]
• 6. US3145197A - 5-acetamido-nu-alkyl-2, 4, 6-trhodoiso-phthalamic acid compounds - Google Patents [patents.google.com]
• 7. CN101318910A - Method for preparing iotalamic acid - Google Patents [patents.google.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. Iopamidol synthesis and preparation of iopamidol synthesis intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 10. rsc.org [rsc.org]

Application Note: N,N'-Dimethylbenzene-1,3-dicarboxamide as a Precursor Monomer for High-Performance Polyamides via Transamidation

Target Audience: Polymer Chemists, Materials Scientists, and Process Development Professionals.

Executive Summary & Rationale

The synthesis of semi-aromatic polyamides (such as PA 6I) traditionally relies on the polycondensation of diamines with either dicarboxylic acids or diacid chlorides. However, these conventional routes possess significant drawbacks: the diacid route requires overcoming a highly stable "nylon salt" intermediate, demanding extreme thermal energy, while the diacid chloride route generates highly corrosive hydrochloric acid (HCl) as a byproduct.

This application note details a cutting-edge, halogen-free alternative: utilizing N,N'-dimethylbenzene-1,3-dicarboxamide (N,N'-DMBD) as a bis-amide monomer for transamidation polymerization . By reacting this stable secondary bis-amide (1)[1] with a primary diamine like hexamethylenediamine (HMDA), polymer chain extension is thermodynamically driven by the continuous removal of volatile methylamine gas. This methodology offers a sustainable, melt-phase approach to high-molecular-weight polyamides.

Mechanistic Grounding: The Transamidation Pathway

Amides are characteristically inert due to strong resonance stabilization between the nitrogen lone pair and the carbonyl group (2)[2]. To utilize N,N'-DMBD as a monomer, this resonance must be disrupted.

Causality of Experimental Choices:

• Catalytic Activation: We employ Titanium(IV) butoxide (Ti(OBu)₄) as a Lewis acid catalyst. The titanium center coordinates to the carbonyl oxygen of N,N'-DMBD, withdrawing electron density and increasing the electrophilicity of the carbonyl carbon. This renders the otherwise inert secondary amide susceptible to nucleophilic attack by the primary amine of HMDA (3)[3].

• Thermodynamic Driving Force: Transamidation is an equilibrium reaction. To achieve high polymer molecular weights, the equilibrium must be violently shifted forward (Le Chatelier's principle). The reaction temperature is specifically ramped to 250 °C under vacuum to selectively boil off the methylamine byproduct (bp -6 °C) while retaining the growing polymer chains (4)[4].

Figure 1: Mechanistic pathway of catalyzed transamidation polymerization.

Comparative Data: Polymerization Routes to PA 6I

To contextualize the utility of the N,N'-DMBD monomer, the table below summarizes the quantitative and qualitative differences between standard PA 6I synthesis routes and the transamidation approach.

Synthesis Route	Monomers	Byproduct	Reaction Temp (°C)	Yield / MW Build	Environmental Impact
Diacid Chloride	Isophthaloyl chloride + HMDA	HCl (Corrosive)	0 - 25 (Interfacial)	High / Fast	High (Halogens, Solvents)
Direct Amidation	Isophthalic acid + HMDA	H₂O	250 - 280 (Melt)	Moderate / Slow	Low (High energy demand)
Transamidation	N,N'-DMBD + HMDA	CH₃NH₂ (Volatile)	180 - 250 (Melt)	High / Moderate	Low (Halogen-free, Melt)

Self-Validating Experimental Protocol: Synthesis of PA 6I

This protocol describes the bulk melt-transamidation polymerization of N,N'-DMBD with HMDA. It is engineered as a self-validating system , incorporating real-time analytical checkpoints to ensure reaction fidelity at every phase without requiring offline chromatography.

Materials Required

• N,N'-dimethylbenzene-1,3-dicarboxamide (N,N'-DMBD, >99% purity)

• Hexamethylenediamine (HMDA, >99% purity)

• Titanium(IV) butoxide (Ti(OBu)₄)

• 0.1 M HCl solution with Bromothymol Blue indicator

Step-by-Step Workflow

Phase 1: Monomer Loading and Purging

• In a 250 mL heavy-walled glass reactor equipped with a mechanical overhead stirrer, a nitrogen inlet, and a short-path distillation head, add 19.22 g (0.100 mol) of N,N'-DMBD and 11.62 g (0.100 mol) of HMDA.

• Inject 0.1 mol% (approx. 34 µL) of Ti(OBu)₄ directly into the solid mixture.

• Purge the reactor with high-purity dry nitrogen for 15 minutes.

  • Causality: Oxygen must be strictly excluded to prevent the oxidative degradation (yellowing) of aliphatic amines at elevated temperatures.

Phase 2: Oligomerization and Byproduct Evolution 4. Heat the reactor to 180 °C using a programmable heating mantle under a gentle nitrogen sweep. 5. Causality: At 180 °C, the monomers melt into a homogeneous phase, initiating the transamidation cycle. 6. Self-Validation Checkpoint 1 (Reaction Kinetics): Route the nitrogen exhaust through a gas bubbler containing 100 mL of 0.1 M HCl spiked with bromothymol blue indicator. The evolution of basic methylamine gas (the reaction byproduct) will progressively neutralize the acid. A color change from yellow (acidic) to blue (basic) provides real-time, visual confirmation that active transamidation is occurring.

Phase 3: High-Vacuum Polycondensation 7. Once the vigorous bubbling of methylamine subsides (typically after 2 hours), gradually increase the internal temperature to 250 °C. 8. Slowly apply a dynamic vacuum, reducing the pressure to < 1 mbar over a 30-minute period.

• Causality: A slow vacuum ramp prevents the oligomeric melt from foaming over into the distillation head. The combination of high heat and vacuum forces the removal of residual, trapped methylamine, driving the equilibrium toward high-molecular-weight polymer chains.

• Self-Validation Checkpoint 2 (Molecular Weight Build): Monitor the torque output on the mechanical stirrer. As the oligomers condense into long polymer chains, the melt viscosity will increase exponentially. A plateau in torque resistance indicates that the maximum achievable molecular weight has been reached.

Phase 4: Polymer Recovery and Characterization 10. Break the vacuum with nitrogen gas, halt the stirrer, and immediately extrude or scrape the polymer melt from the reactor while it is still hot and flowable. 11. Allow the polymer to cool to room temperature in a desiccator. 12. Self-Validation Checkpoint 3 (Spectroscopic Confirmation): Analyze the final solid via ATR-FTIR spectroscopy. The complete disappearance of the N-CH₃ stretching vibration (typically observed at ~2800-2850 cm⁻¹ in the monomer) and the emergence of a strong, broad secondary amide N-H stretch (~3300 cm⁻¹) confirm the successful conversion of the bis-amide monomer into the PA 6I polymer network.

References

• PubChem. "N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846". National Institutes of Health (NIH).
• "Advances in Metal‐Free Transamidation: A Sustainable Approach to Amide Bond Formation". National Center for Biotechnology Information (NIH).
• "Direct Transamidation Reactions: Mechanism and Recent Advances". PubMed Central (PMC).
• "Transamidation". Wikipedia, The Free Encyclopedia.

Sources

• 1. N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Transamidation - Wikipedia [en.wikipedia.org]
• 3. Direct Transamidation Reactions: Mechanism and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in Metal‐Free Transamidation: A Sustainable Approach to Amide Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: N,N'-dimethylbenzene-1,3-dicarboxamide Purification

Welcome to the dedicated support center for troubleshooting the purification of N,N'-dimethylbenzene-1,3-dicarboxamide (N,N'-Dimethylisophthalamide). This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating this compound with high purity. Here, we move beyond simple protocols to explain the reasoning behind each step, empowering you to make informed decisions in your own lab.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of N,N'-dimethylbenzene-1,3-dicarboxamide?

A1: Impurities typically originate from unreacted starting materials or side reactions. The most common culprits include:

• Unreacted Starting Materials: Depending on the synthetic route, this could be isophthalic acid, isophthaloyl chloride, or methylamine.

• Mono-acylated By-product: Formation of N-methyl-3-carbamoylbenzoic acid or its corresponding acid chloride.

• Hydrolysis Products: Isophthalic acid can form if the reaction is exposed to water, particularly if starting from the diacid chloride. Amide bonds themselves can be susceptible to hydrolysis under harsh acidic or basic conditions during workup.[1]

• Residual Solvents: Solvents used in the reaction or initial purification steps (e.g., DMF, THF, Toluene) can be retained in the crude product.[2]

Q2: Which purification methods are most effective for this compound?

A2: The two primary methods for purifying N,N'-dimethylbenzene-1,3-dicarboxamide are recrystallization and column chromatography.

• Recrystallization is often the method of choice for aromatic amides as it can be highly effective for removing small amounts of impurities and avoids potential yield loss on silica gel.[3] Success hinges on selecting an appropriate solvent system.

• Column Chromatography on silica gel can be used, but amides can sometimes exhibit poor behavior, such as streaking or irreversible adsorption, leading to lower recovery.[1][3] This method is most useful when impurities have significantly different polarities from the desired product.

Q3: How can I quickly assess the purity of my crude product?

A3: Thin-Layer Chromatography (TLC) is the most efficient initial method for purity assessment.[4] By spotting your crude material alongside the starting materials on a TLC plate and eluting with a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes), you can visualize the number of components. A single spot suggests high purity, whereas multiple spots indicate the presence of impurities.[4] For definitive purity analysis and identification, techniques like HPLC, LC-MS, and NMR spectroscopy are recommended.[4]

Q4: My purified product shows two distinct sets of peaks in the 1H NMR spectrum. Is it impure?

A4: Not necessarily. This phenomenon is common for amides and is often due to the presence of stable rotational isomers (rotamers) around the carbon-nitrogen amide bond.[1] The partial double-bond character of the C-N bond restricts free rotation, leading to two different magnetic environments for the N-methyl protons and other nearby protons. To confirm if this is the case, you can acquire a variable temperature (VT) NMR spectrum. As the temperature increases, the rate of rotation increases, and the two sets of peaks should broaden and eventually coalesce into a single set of averaged signals.

Troubleshooting Guide: From Crude to Pure

This section addresses specific issues you may face during the purification workflow.

Issue 1: Low or No Crystal Formation During Recrystallization

• Problem: After dissolving the crude product in a hot solvent and allowing it to cool, no crystals form, or the product "oils out."

• Causality & Solution:

  • The solution is not sufficiently saturated. The fundamental principle of recrystallization is the difference in solubility of the compound in a hot versus a cold solvent. If too much solvent was used, the solution will not become supersaturated upon cooling.

    • Action: Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration. Allow it to cool slowly again.[5]

  • The compound is too soluble in the chosen solvent. Even when cold, the solvent may keep the compound in solution.

    • Action: Add a miscible "anti-solvent" (a solvent in which your compound is insoluble) dropwise to the cooled solution until you observe persistent turbidity. For a polar amide, a non-polar anti-solvent like hexanes or heptane is a good choice. Let it stand to allow for crystal formation.[5]

  • Rapid cooling leads to oiling out. If the solution is cooled too quickly, the molecules may not have time to arrange into a crystal lattice, instead crashing out as an amorphous oil.

    • Action: Ensure the solution cools slowly to room temperature. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool can promote slower crystal growth.[1] If it has already oiled out, try re-heating to dissolve the oil and cool it more slowly.

Issue 2: Poor Recovery or Yield Loss After Column Chromatography

• Problem: The yield of the purified product is significantly lower than expected based on the crude weight and NMR analysis.

• Causality & Solution:

  • Irreversible adsorption to silica gel. Amide functional groups, being polar, can interact strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel.[1] This can lead to a portion of the product remaining permanently bound to the stationary phase.

    • Action: Consider switching to a less acidic stationary phase, such as neutral or basic alumina. Alternatively, prioritize recrystallization as the primary purification method if possible.[1][3]

  • The eluent is not polar enough. The chosen solvent system may not have sufficient polarity to effectively move the compound down the column.

    • Action: Gradually increase the polarity of the mobile phase. For example, if using a hexane/ethyl acetate system, increase the percentage of ethyl acetate. For highly polar compounds, a dichloromethane/methanol gradient may be necessary.[5]

Issue 3: Streaking of Spots on TLC or Tailing Peaks from the Column

• Problem: The product spot on the TLC plate is elongated, or the peak in the column chromatogram is broad and asymmetrical (tailing).

• Causality & Solution:

  • Strong interaction with the stationary phase. This is often caused by the acidic nature of silica gel interacting with the amide. This is the same root cause as irreversible adsorption but to a lesser degree. The molecules "stick" and "release" at different rates, causing the band to spread out.[5]

    • Action: Add a small amount of a modifier to your eluent to suppress this interaction. For a neutral or slightly basic compound like an amide, adding ~0.5-1% triethylamine (Et₃N) to the mobile phase can neutralize the acidic sites on the silica gel, resulting in sharper spots and peaks.

  • Compound degradation on silica. Although less common for robust aromatic amides, some compounds can be unstable on silica gel.

    • Action: If you suspect degradation, minimize the time the compound spends on the column by using a faster flow rate or switching to an alternative purification method like recrystallization.

Issue 4: Co-elution of Product and Impurities

• Problem: TLC analysis shows multiple spots that are very close together, or fractions from the column contain both the product and an impurity.

• Causality & Solution:

  • The solvent system has poor selectivity. The chosen eluent may be effective at moving the compounds but not at differentiating between their polarities.

    • Action: Try a different solvent system with different chemical properties. If a hexane/ethyl acetate mixture (a proton acceptor) is failing, consider a system like toluene/acetone or dichloromethane/methanol.[5] Sometimes, a three-component system provides the necessary selectivity.

  • Structurally similar impurities. By-products like the mono-amide are structurally and electronically similar to the di-amide, making separation challenging.

    • Action: If the impurity is acidic (e.g., a carboxylic acid from hydrolysis), an acidic wash (e.g., dilute HCl) of the organic layer during the initial workup can help remove it.[1] Conversely, a basic wash (e.g., sat. NaHCO₃) can remove acidic impurities. For preparative purification, high-performance liquid chromatography (HPLC) may be required to achieve high purity (>99%).[1]

Experimental Protocols & Data

Protocol 1: Purification by Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent pair. The ideal solvent should dissolve the compound completely when hot but poorly when cold. (See Table 1 for suggestions).

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. This ensures the solution is saturated.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization.

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal recovery.[1]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under a high vacuum to remove all traces of solvent.

Table 1: Potential Recrystallization Solvents

Solvent	Boiling Point (°C)	Suitability for N,N'-dimethylbenzene-1,3-dicarboxamide	Notes
Acetonitrile	82	Good. Amides often show good solubility in hot acetonitrile and lower solubility when cold.	A frequently recommended first choice for amide recrystallization.[3]
Ethanol/Water	~78-100	Good (as a pair). The compound is likely soluble in hot ethanol.	Dissolve in a minimum of hot ethanol, then add water dropwise until the solution becomes cloudy. Re-heat to clarify and then cool slowly.
Ethyl Acetate	77	Moderate. May be too soluble even when cold.	Could be useful with a non-polar anti-solvent like hexanes.
Toluene	111	Moderate to Poor. Solubility may be too low even when hot.	More effective for less polar compounds.[6]
Acetone	56	Moderate. Similar to ethyl acetate, high solubility may lead to low recovery.	Can be paired with an anti-solvent.

Protocol 2: Purification by Column Chromatography

• TLC Analysis: Determine the optimal eluent system using TLC. Aim for an Rf value of ~0.25-0.35 for the desired compound.

• Column Packing: Pack a glass chromatography column with silica gel using a slurry method with a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent (like dichloromethane). If using a stronger solvent, adsorb the solution onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column ("dry loading"). This technique leads to better separation.

• Elution: Run the column by adding the eluent to the top and collecting fractions. Monitor the separation by collecting small fractions and analyzing them by TLC.

• Fraction Pooling: Combine the fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified compound.

Visualized Workflows

Caption: General workflow for the purification of N,N'-dimethylbenzene-1,3-dicarboxamide.

Caption: Decision tree for troubleshooting common purification issues via TLC analysis.

References

• CymitQuimica. (n.d.). 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide.
• Benchchem. (n.d.). Technical Support Center: Purification of N-Thiazolyl Amide Compounds.
• Benchchem. (n.d.). Synthesis of N,N-Dimethylbenzenecarbothioamide from Benzaldehyde: A Technical Guide.
• Benchchem. (n.d.). Technical Support Center: Bipolaramide Purification.

• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.).
• Benchchem. (n.d.). Identifying and removing impurities from N,N'-bis(diphenylmethyl)phthalamide.

• PubChem. (n.d.). N,N'-dimethylbenzene-1,3-dicarboxamide. National Center for Biotechnology Information. Retrieved from [Link]

• Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?
• Hsiao, S. H., & Yang, C. P. (n.d.). Synthesis and characterization of new organo-soluble poly(amide-imide)s based on 1,4-bis(trimellitimido).

• PubChem. (n.d.). N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846. Retrieved from [Link]

• Andrew, K. G., et al. (2022). Improved Syntheses of Halogenated Benzene-1,2,3,4-Tetracarboxylic Diimides. ACS Omega.
• Pace, V., et al. (n.d.). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC.
• Organic Syntheses Procedure. (n.d.).
• Important Chemistry Tips-Solvents choose for recrystalliz
• ResearchGate. (2024, September).
• Hori, M., et al. (n.d.). Efficient Synthesis of Aromatic sec-Amides from Esters: Synthetic Utility of Bislithium Amides.
• Haaland, T., & Homestad, O. M. (2011). Method for purifying 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide, an intermediate in the preparation of non-ionic X-ray contrast agents. (Patent No. 2289870).
• Tsurugi, H., et al. (n.d.). Chromatographic purification of N–H ketimines via suppression of hydrolysis using dried silica gel and Et3N.
• Schär, H. P., et al. (1986). Purification and characterization of N,N-dimethylformamidase from Pseudomonas DMF 3/3. European Journal of Biochemistry.
• Synthesis and Characterization of N,N-Dimethylamino- N',N"-diarylamino Phosphine Oxides. (n.d.).
• EPub Bayreuth. (2014, November 20). Supramolecular hydrogels based on 1,3,5-benzene tricarboxamides.
• Stenutz. (n.d.). benzene-1,3-dicarboxamide.
• PubChem - NIH. (n.d.). N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846.
• Cheméo. (n.d.). Chemical Properties of Benzene, 1,3-dimethyl- (CAS 108-38-3).
• MDPI. (2023, March 25).
• PubChem. (n.d.). Benzene-1,3-dicarboxylic acid;dimethyl benzene-1,4-dicarboxylate;2,2-dimethylpropane-1,3-diol;ethane-1,2-diol;nonanedioic acid | C34H50O16 | CID 173466.
• Google Patents. (n.d.). CN101585781A - Preparing method of N, N-dimethylbenzamide.
• Study of the Interaction of Benzene-1,4-dicarboxamide with Methylmalonyl Dichloride. (2024, November 14).
• Digital Discovery (RSC Publishing). (n.d.). Computation-guided exploration of the reaction parameter space of N,N-dimethylformamide hydrolysis.
• ChemRxiv. (n.d.). Computation-Guided Exploration of The Reaction Parameter Space of N,N-Dimethylformamide Hydrolysis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN101585781A - Preparing method of N, N-dimethylbenzamide - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]

purification of N,N'-dimethylbenzene-1,3-dicarboxamide from starting materials

Welcome to the Technical Support Center for the synthesis and purification of N,N'-dimethylbenzene-1,3-dicarboxamide (also known as N,N'-dimethylisophthalamide).

This guide is designed for researchers and drug development professionals. It provides field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to ensure high-purity isolation of this bis-amide from its starting materials (isophthaloyl chloride and methylamine).

Purification Workflow Visualization

The following diagram outlines the logical progression of the purification process, leveraging the pKa differences of the reaction components to systematically isolate the target compound.

Caption: Workflow for the synthesis and purification of N,N'-dimethylbenzene-1,3-dicarboxamide.

FAQ: Chemistry & Causality

Q: Why do we use a biphasic (Schotten-Baumann) system instead of a purely anhydrous organic reaction? A: Isophthaloyl chloride reacts exceptionally fast with primary amines[1]. By dissolving the acyl chloride in a water-immiscible solvent (like dichloromethane or THF) and adding it to an aqueous solution of methylamine, the reaction occurs at the interface. The aqueous layer acts as a heat sink for this highly exothermic reaction and immediately dissolves the HCl byproduct as methylamine hydrochloride, driving the reaction forward and preventing the stalling often seen in anhydrous systems[2].

Q: Where do the isophthalic acid and mono-amide impurities come from? A: These are hydrolysis byproducts. If water outcompetes methylamine at the reaction interface, one or both of the acyl chloride groups will hydrolyze into carboxylic acids. This results in the formation of 3-(methylcarbamoyl)benzoic acid (the mono-amide) and isophthalic acid.

Q: Why is the crude product washed as a solid slurry rather than in a separatory funnel? A: N,N'-dimethylbenzene-1,3-dicarboxamide is a bis-amide. The dual amide groups engage in strong intermolecular hydrogen bonding, creating a rigid lattice that is poorly soluble in cold, non-polar organic solvents like dichloromethane. Because the product naturally precipitates out of the reaction mixture, filtering it and performing slurry washes is far more efficient than trying to dissolve it in massive volumes of organic solvent for liquid-liquid extraction.

Quantitative Data: Impurity Profile & Purification Logic

To design a self-validating purification system, we must exploit the physicochemical properties (specifically the pKa) of the impurities. The table below summarizes the causality behind each washing step.

Component	Role / Source	pKa (Approx.)	Solubility	Removal Strategy
Methylamine	Excess starting material	~10.6 (conjugate acid)	Water-soluble	1M HCl Wash: Protonates the amine to form highly soluble methylammonium chloride.
Isophthalic Acid	Hydrolysis of diacid chloride	pKa₁: 3.5, pKa₂: 4.6	Poorly soluble in cold water	1M Na₂CO₃ Wash: Deprotonates both carboxylic acid groups, forming a highly water-soluble disodium salt.
Mono-amide Impurity	Incomplete aminolysis / partial hydrolysis	~4.0 (carboxylic acid)	Poorly soluble in cold water	1M Na₂CO₃ Wash: Deprotonates the single carboxylic acid group, moving it into the aqueous phase.
Methylamine HCl	Reaction byproduct	N/A (Salt)	Highly water-soluble	Water Wash: Readily dissolves and removes residual inorganic salts.
Target Bis-amide	Desired Product	~15 (amide proton)	Insoluble in cold water/DCM	Recrystallization: Remains solid during aqueous washes; purified via temperature-dependent solubility in EtOH/Water.

Troubleshooting Guide

Issue: The crude product forms a sticky oil instead of a filterable solid precipitate.

• Causality: This occurs when the reaction temperature exceeds 5 °C, causing rapid solvent evaporation, or when unreacted starting materials become trapped within the amide matrix, depressing its melting point.

• Solution: Ensure the reaction flask is submerged in an ice-water bath (0–5 °C) and the addition rate of the acyl chloride is strictly controlled (dropwise). If an oil has already formed, add a cold anti-solvent (e.g., diethyl ether or hexanes) and vigorously scratch the inside of the flask with a glass rod to provide nucleation sites and induce crystallization.

Issue: NMR analysis shows a persistent mono-amide (3-(methylcarbamoyl)benzoic acid) impurity after workup.

• Causality: The mono-amide was not fully deprotonated during the base wash, leaving it trapped in the solid bis-amide lattice.

• Solution: Increase the duration of the 1M Na₂CO₃ slurry wash to at least 30 minutes. Ensure the solid is finely crushed (using a mortar and pestle if necessary) before the wash to maximize the surface area exposed to the basic aqueous phase.

Issue: Low yield after the final recrystallization step.

• Causality: Bis-amides can exhibit deceptively high solubility in pure, boiling alcohols, and may not fully crash out if the solvent volume is too high.

• Solution: Transition to a mixed-solvent recrystallization system. Dissolve the crude solid in a minimum amount of boiling ethanol. Once dissolved, add hot DI water dropwise just until the solution becomes faintly cloudy (the cloud point). Add one drop of ethanol to clear the solution, then allow it to cool slowly to room temperature before transferring to a 4 °C refrigerator.

Standard Operating Procedure: Synthesis & Purification

This protocol is designed as a self-validating system; each step inherently confirms the success of the previous one through observable phase changes or precipitation.

Step 1: Biphasic Reaction Setup

• Equip a round-bottom flask with a magnetic stir bar and an addition funnel. Place the flask in an ice-water bath (0–5 °C).

• Add 4.0 equivalents of aqueous methylamine (e.g., 40% w/w in water) to the flask.

• Dissolve 1.0 equivalent of isophthaloyl chloride in anhydrous dichloromethane (DCM) (approx. 10 mL per gram).

• Execution: Add the isophthaloyl chloride solution dropwise via the addition funnel over 30 minutes under vigorous stirring. A white precipitate (the crude bis-amide) will begin to form at the biphasic interface.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours to ensure complete conversion.

Step 2: Slurry Washing (Chemical Purification)

• Filter the biphasic suspension through a Büchner funnel to collect the crude white solid. Discard the biphasic filtrate.

• Acid Wash: Transfer the solid to a beaker. Add 1M HCl (approx. 5 mL per gram of crude) and stir vigorously as a slurry for 15 minutes to extract residual methylamine. Filter the solid.

• Base Wash: Transfer the solid back to the beaker. Add 1M Na₂CO₃ (approx. 5 mL per gram of crude) and stir vigorously for 30 minutes to extract isophthalic acid and the mono-amide impurity. Filter the solid.

• Water Wash: Wash the filter cake with copious amounts of DI water until the filtrate tests neutral (pH ~7) on indicator paper.

Step 3: Recrystallization (Physical Purification)

• Transfer the washed solid to an Erlenmeyer flask.

• Add boiling ethanol incrementally until the solid just dissolves.

• Add hot DI water dropwise until the cloud point is reached, then clear with a single drop of ethanol.

• Allow the flask to cool undisturbed to room temperature, then chill at 4 °C for 2 hours.

• Filter the purified N,N'-dimethylbenzene-1,3-dicarboxamide crystals, wash with ice-cold ether, and dry under high vacuum for 12 hours.

References

• Title: Process for the production of a reverse osmosis membrane, reverse osmosis membrane thus produced, and use of such membrane in a desalination process (EP0014054B1)

• Title: An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions Source: Taylor & Francis (Synthetic Communications) URL: [Link]

Technical Support Center: N,N'-Dimethylisophthalamide Synthesis Scale-Up

Welcome to the technical support center for the synthesis of N,N'-dimethylisophthalamide. This guide is designed for researchers, scientists, and drug development professionals who are transitioning this synthesis from bench-scale to larger, pilot-plant, or manufacturing scales. Scaling up any chemical process introduces challenges that may not be apparent during small-scale experiments, including issues with reaction control, product purity, and process safety.[1][2]

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights. Our goal is to empower you to anticipate and overcome the common hurdles associated with scaling up this important diamide synthesis.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis of N,N'-dimethylisophthalamide.

Q1: What is the primary reaction mechanism for synthesizing N,N'-dimethylisophthalamide?

A1: The synthesis is a classic example of the Schotten-Baumann reaction .[3] This reaction involves the acylation of a primary or secondary amine (dimethylamine) with an acid chloride (isophthaloyl chloride).[4][5] The mechanism is a nucleophilic acyl substitution, where the nitrogen atom of dimethylamine attacks the electrophilic carbonyl carbon of the acid chloride. This forms a tetrahedral intermediate which then collapses, expelling a chloride ion to form the amide bond.[6]

Q2: Why is the addition of a base crucial in this reaction?

A2: The reaction between isophthaloyl chloride and dimethylamine produces two equivalents of hydrochloric acid (HCl) as a byproduct. This acid will react with the unreacted dimethylamine (a base) to form dimethylamine hydrochloride salt. This salt is not nucleophilic and will not react with the acid chloride, effectively halting the reaction and reducing the yield.[7] An external base, such as sodium hydroxide or triethylamine, is added to neutralize the HCl as it is formed, ensuring that the dimethylamine remains in its free, nucleophilic form to complete the reaction.[4][7]

Q3: What are the recommended solvent systems for this synthesis, especially at scale?

A3: Schotten-Baumann reactions are often performed under biphasic (two-phase) conditions.[3] A common system consists of an organic solvent to dissolve the isophthaloyl chloride and the final product, and an aqueous phase containing the base (like sodium hydroxide) and often the dimethylamine reactant.[4][6] Dichloromethane is a frequent choice for the organic phase.[3] For larger-scale operations, safety and environmental considerations may prompt the use of alternative solvents like toluene or methyl tert-butyl ether (MTBE). The choice of solvent can impact reaction rate, impurity profile, and ease of workup.

Q4: What are the critical safety precautions when handling the reagents for this synthesis?

A4: Both primary reagents require careful handling in a well-ventilated area, preferably a chemical fume hood.[8][9]

• Isophthaloyl Chloride: This compound is highly corrosive and reacts violently with water (moisture sensitive), releasing HCl gas.[8][10] It causes severe skin and eye burns.[11] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[9] Store under an inert atmosphere.[8]

• Dimethylamine: Typically supplied as a solution in water, THF, or ethanol, or as a liquefied gas. It is flammable, corrosive, and can cause serious skin and eye irritation.[12] Ensure there are no ignition sources nearby and handle with appropriate PPE.

Process Workflow and Key Stages

The following diagram outlines the general workflow for the synthesis of N,N'-dimethylisophthalamide, highlighting the critical control points for successful scale-up.

Caption: General workflow for N,N'-dimethylisophthalamide synthesis.

Troubleshooting Guide for Scale-Up

This section addresses specific issues that may arise during the scale-up process in a question-and-answer format.

Issue 1: The reaction yield is significantly lower than in the lab-scale synthesis.

• Q: My yield has dropped from >90% to around 60% after scaling up. What are the likely causes?

  • A: Several factors, magnified at scale, could be responsible for the drop in yield. The most common culprits are inefficient mixing, poor temperature control, and issues with reagent stoichiometry.

    • Causality & Explanation: In a large reactor, achieving the same level of mixing homogeneity as a small flask is difficult.[13] If the isophthaloyl chloride is not dispersed quickly, it can create localized "hot spots" where it reacts with water (hydrolysis) or undergoes other side reactions before it can find a dimethylamine molecule. Similarly, poor mixing can prevent the added base from effectively neutralizing the generated HCl, leading to the deactivation of your dimethylamine nucleophile.[7]

  • Recommended Actions:

    • Review Agitation: Ensure the reactor's impeller design and agitation speed are sufficient for the vessel's geometry and batch volume. Baffles within the reactor are critical for promoting turbulent mixing.

    • Verify Stoichiometry: Double-check the molar equivalents of all reagents. Ensure that at least two equivalents of base are used for every one equivalent of isophthaloyl chloride to neutralize the two moles of HCl produced. A slight excess of the amine (e.g., 2.1-2.2 equivalents) is often used to ensure the complete conversion of the more expensive acid chloride.

    • Check for Moisture: Ensure all solvents are anhydrous and the reaction is run under an inert atmosphere (e.g., nitrogen) to prevent hydrolysis of the highly reactive isophthaloyl chloride.[14]

Issue 2: The reaction is experiencing a dangerous temperature spike (exotherm).

• Q: During the addition of isophthaloyl chloride, the batch temperature is rising uncontrollably despite the cooling jacket. Why is this happening and how can I fix it?

  • A: This is a critical safety issue arising from poor heat management, a common challenge in scaling up exothermic reactions.[1] The rate of heat generation has surpassed the rate of heat removal.

    • Causality & Explanation: As you scale up a reaction, the volume increases by a cubic factor (r³), but the surface area of the reactor (which is used for cooling) only increases by a square factor (r²). This means a large reactor is inherently less efficient at dissipating heat than a small flask. Adding the reactive isophthaloyl chloride too quickly generates heat faster than the cooling system can handle, leading to a thermal runaway.[15]

  • Recommended Actions:

    • Reduce Addition Rate: This is the most critical control parameter. The addition of the isophthaloyl chloride solution must be done slowly and controllably, allowing the cooling system time to remove the generated heat.

    • Improve Cooling Efficiency: Ensure the cooling jacket is operating at its maximum efficiency (correct coolant, flow rate, and temperature).

    • Use a Semi-Batch Process: Instead of adding all the dimethylamine at once, consider adding the isophthaloyl chloride and dimethylamine solutions simultaneously to the reactor. This keeps the concentration of the reactive species low and helps to better control the exotherm.

Issue 3: The final product is off-color and shows multiple impurities on TLC/HPLC.

• Q: My final product, which was a clean white solid at the lab scale, is now a yellowish powder with several impurities. What is causing this?

  • A: The formation of colored impurities and byproducts is often linked to side reactions promoted by poor temperature control or incorrect stoichiometry.

    • Causality & Explanation: Excessive temperatures, even localized ones from poor mixing, can lead to decomposition or side reactions that do not occur at lower temperatures. An insufficient amount of base can also lead to the formation of intermediates that may degrade over time.

  • Recommended Actions:

    • Implement Strict Temperature Control: Maintain a low reaction temperature (typically 0-10 °C) during the addition of the acid chloride.

    • Optimize the Workup: Impurities can sometimes be removed with optimized washing steps. A wash with a dilute aqueous acid (e.g., 1M HCl) will remove any excess dimethylamine and base, while a wash with a dilute aqueous base (e.g., sodium bicarbonate) can remove any acidic impurities like isophthalic acid formed from hydrolysis.

    • Purification Strategy: While a simple filtration may have been sufficient at a small scale, a recrystallization step may be necessary at a larger scale to achieve the desired purity.[16]

Troubleshooting Summary Table

Problem	Potential Cause	Identification	Solution
Low Yield	1. Incomplete Reaction2. Hydrolysis of Acid Chloride3. Amine Salt Formation	TLC/HPLC shows unreacted starting material	1. Increase reaction time/temp after addition2. Use anhydrous solvents & inert atmosphere3. Ensure >2 eq. of base is present
Poor Exotherm Control	1. Acid chloride addition is too fast2. Inefficient cooling	Rapid, uncontrolled temperature rise	1. Slow down the addition rate significantly2. Verify cooling system performance
Impure Product	1. Side reactions from high temp2. Unreacted starting materials3. Hydrolysis byproduct	Off-color product, multiple spots on TLC/HPLC	1. Maintain low temp (0-10°C) during addition2. Adjust stoichiometry3. Optimize aqueous washes during workup; recrystallize product
Difficult Isolation	1. Oily product2. Slow filtration	Product does not solidify or filters poorly	1. Optimize recrystallization solvent system; use a seed crystal2. Control cooling rate during crystallization to form larger particles

Scale-Up Parameter Comparison

The following table provides a conceptual comparison of parameters between a lab-scale and a scaled-up process. Actual values will depend on specific equipment and safety assessments.

Parameter	Lab Scale (e.g., 10g)	Scale-Up (e.g., 10kg)	Rationale for Change
Isophthaloyl Chloride	1.0 eq.	1.0 eq.	Limiting reagent, basis for calculation.
Dimethylamine	2.1 - 2.2 eq.	2.1 - 2.2 eq.	Slight excess to ensure full conversion.
Base (e.g., NaOH)	2.2 - 2.5 eq.	2.2 - 2.5 eq.	Must be sufficient to neutralize all generated HCl.
Solvent Volume	~10-20 mL / g	~5-10 L / kg	Reduced relative volume to improve throughput; must be sufficient for mixing and heat transfer.
Addition Time	5-10 minutes	2-4 hours	Critical for safety. Extended time is required for heat dissipation in large vessels.[15]
Reaction Temperature	0-5 °C	0-10 °C	Low temperature is crucial to minimize side reactions and control exotherm.
Purification	Filtration	Recrystallization & Filtration	Higher purity requirements and larger quantities necessitate more robust purification methods.[16]

Logical Troubleshooting Workflow

When encountering an issue, a logical diagnostic approach is essential. The diagram below outlines a decision-making process for troubleshooting common scale-up problems.

Caption: Decision tree for troubleshooting scale-up issues.

References

• Grokipedia. Schotten–Baumann reaction.
• Wikipedia. (2020). Schotten–Baumann reaction.
• J&K Scientific LLC. (2021). Schotten-Baumann Reaction.
• Organic Chemistry Portal. Schotten-Baumann Reaction.
• MDPI. (2017). Functional Aromatic Polyamides.
• Elsevier. Aromatic polyamides with benzothiazole pendent groups: synthesis, nuclear magnetic resonance structural study and evaluation of.
• SATHEE. Chemistry Schotten Baumann Reaction.
• ResearchGate. Constitutional Isomerism IV. Synthesis and Characterization of Poly(amide-ester)s from Isophthaloyl Chloride and 4-Aminophenethyl Alcohol.
• PMC. (2013). Synthesis and characterization of thermally stable aromatic polyamides and poly(1,3,4-oxadiazole-amide)s nanoparticles containing pendant substituted bezamides.
• Fisher Scientific. (2009). SAFETY DATA SHEET - Isophthaloyl chloride.
• TCI AMERICA - Spectrum Chemical. (2018). SAFETY DATA SHEET - 3-(Dimethylamino)propyl Chloride.
• MilliporeSigma. (2025). SAFETY DATA SHEET - Dimethylamine hydrochloride.
• Benchchem. Application Notes and Protocols: Synthesis of Polyamides from 5,5'-Methylenediisophthalic Acid.
• Fisher Scientific. (2009). SAFETY DATA SHEET - Isophthaloyl chloride.
• Thermo Fisher Scientific. (2009). SAFETY DATA SHEET - Isophthaloyl chloride.
• Benchchem. An In-depth Technical Guide to the Synthesis of N,N'-bis(diphenylmethyl)phthalamide.
• Benchchem. Identifying and removing impurities from N,N'-bis(diphenylmethyl)phthalamide.
• Pharmaceutical Online. (2020). Scale-Up Considerations For Large-Scale Peptide Manufacturing.
• MIT. (2014). Achieving Continuous Manufacturing: Technologies and Approaches for Synthesis, Workup, and Isolation of Drug Substance.
• IJSAT. (2025). Scale-Up and Quality Control Challenges in the Industrial Manufacturing of Nanoformulations.
• Neuland Labs. (2025). From Milligrams to Kilograms: Scaling Up Synthetic Peptides.

Sources

• 1. Scale-Up Considerations For Large-Scale Peptide Manufacturing [pharmaceuticalonline.com]
• 2. How CDMOs Can Help With Scaling Up Synthetic Peptides [neulandlabs.com]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. grokipedia.com [grokipedia.com]
• 5. jk-sci.com [jk-sci.com]
• 6. SATHEE: Chemistry Schotten Baumann Reaction [sathee.iitk.ac.in]
• 7. Schotten-Baumann Reaction [organic-chemistry.org]
• 8. fishersci.com [fishersci.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. fishersci.co.uk [fishersci.co.uk]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. ijsat.org [ijsat.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. web.mit.edu [web.mit.edu]
• 16. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Mechanistic Causality: Why Sampling Technique Dictates Spectral Integrity

FTIR Spectroscopy of N,N'-dimethylbenzene-1,3-dicarboxamide: ATR vs. Transmission Comparison Guide

For researchers and drug development professionals, the structural elucidation of solid-state active pharmaceutical ingredient (API) intermediates is a critical quality attribute. N,N'-dimethylbenzene-1,3-dicarboxamide (also known as N,N'-dimethylisophthalamide) is a highly relevant compound in this space. It serves as a foundational supramolecular building block and a key structural motif in the synthesis of iodinated contrast agents, such as Iopamidol[1].

Because the secondary amide groups in this molecule form robust intermolecular hydrogen-bonded networks (N-H···O=C), Fourier Transform Infrared (FTIR) spectroscopy is the premier technique for characterizing its solid-state conformation. However, the choice of FTIR sampling technique—Attenuated Total Reflectance (ATR) versus Transmission (KBr Pellet) —can fundamentally alter the resulting spectral data. This guide objectively compares these two methodologies, providing the mechanistic causality behind spectral shifts and actionable protocols for accurate characterization.

The structural integrity of N,N'-dimethylbenzene-1,3-dicarboxamide in the solid state relies heavily on its hydrogen-bonding lattice. When evaluating analytical techniques, one must consider how sample preparation physics interact with these non-covalent bonds.

1. The Transmission (KBr) Paradigm and Lattice Disruption The traditional transmission method requires grinding the analyte with potassium bromide (KBr) and subjecting the mixture to extreme hydraulic pressure (typically 10 tons) to form a transparent pellet.

• Causality of Spectral Shifts: The mechanical shear of grinding and high pressure can partially amorphize the crystalline lattice of N,N'-dimethylbenzene-1,3-dicarboxamide, disrupting the native N-H···O=C hydrogen bonds. When a carbonyl group acts as a hydrogen bond acceptor, electron density is pulled away from the C=O bond, lowering its force constant and shifting the Amide I band to a lower frequency[2]. If grinding breaks these bonds, the C=O force constant increases, causing an artificial blue-shift (higher wavenumber) in the Amide I band.

• Moisture Interference: KBr is highly hygroscopic. Absorbed atmospheric moisture introduces a broad O-H stretching band (~3400 cm⁻¹) that can completely obscure the critical N-H stretching region (~3250–3350 cm⁻¹) of the secondary amides.

2. The ATR-FTIR Paradigm and Native State Preservation ATR-FTIR operates on the principle of total internal reflection. An infrared beam is directed into a high-refractive-index crystal (e.g., Diamond or ZnSe) at an angle that creates an evanescent wave protruding roughly 0.5 to 2.0 µm into the sample[3].

• Causality of Signal Fidelity: Because ATR requires zero dilution and no mechanical grinding, the solid-state sample is analyzed in its pristine, native polymorphic form[4]. The intermolecular hydrogen bonds remain intact, providing an accurate representation of the Amide I and Amide II vibrational modes[5].

Mandatory Visualization: Analytical Decision Workflow

Caption: Decision tree for selecting FTIR methodology based on the analytical goals for solid-state amides.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes a specific rationale and an internal quality check.

Protocol A: ATR-FTIR (Diamond Crystal) Analysis

Best for: Polymorph screening, hydrogen bond analysis, and rapid QA/QC.

• Crystal Preparation: Clean the diamond ATR crystal using a lint-free wipe and isopropyl alcohol (IPA). Allow the solvent to evaporate completely.

• Self-Validation (Background): Collect a background single-beam spectrum (air). Validation Check: Ensure the energy profile is smooth and the baseline is flat at 100% transmittance (or 0 Absorbance) without residual solvent peaks at 2950 cm⁻¹ (C-H stretch of IPA).

• Sample Application: Place ~2–5 mg of neat N,N'-dimethylbenzene-1,3-dicarboxamide powder directly onto the center of the crystal.

• Optical Contact: Lower the pressure anvil and apply consistent pressure (typically ~50 N, or until the built-in clutch clicks). Rationale: Sufficient pressure is required to push the sample into the evanescent wave. Over-pressurizing can damage the anvil, while under-pressurizing leads to weak signal intensity.

• Data Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (32 co-added scans). Apply an ATR correction algorithm if comparing directly to legacy transmission libraries (to account for the wavelength-dependent penetration depth).

Protocol B: Transmission FTIR (KBr Pellet) Analysis

Best for: Legacy pharmacopeial compliance where historical transmission libraries are the sole reference.

• Desiccation: Dry spectroscopic-grade KBr in an oven at 105°C for at least 2 hours prior to use, storing it in a desiccator. Rationale: KBr is highly hygroscopic; water absorption will mask the N-H region[5].

• Milling: Weigh ~1.5 mg of N,N'-dimethylbenzene-1,3-dicarboxamide and ~150 mg of dried KBr (1:100 ratio). Transfer to an agate mortar and grind vigorously for 60 seconds until a fine, homogenous powder is achieved.

• Pressing: Transfer the mixture into a 13 mm pellet die. Connect the die to a vacuum pump for 2 minutes. Rationale: The vacuum removes trapped air, preventing the pellet from becoming cloudy or fracturing upon pressure release.

• Consolidation: Apply 10 tons of pressure using a hydraulic press for 2 minutes. Release the pressure slowly.

• Self-Validation (Scattering Check): Place the transparent pellet in the sample holder and scan. Validation Check: Examine the baseline at 4000 cm⁻¹. If the baseline slopes sharply upward toward higher wavenumbers, the sample particles were not ground finely enough, resulting in Mie scattering. The pellet must be remade.

Data Presentation: Quantitative Comparisons

Table 1: Operational & Methodological Comparison

Parameter	ATR-FTIR (Diamond)	Transmission (KBr Pellet)
Sample Preparation Time	< 1 minute	10–15 minutes
Sample State	Native, unadulterated	Diluted in matrix, mechanically stressed
Moisture Sensitivity	Negligible	High (hygroscopic KBr matrix)
Sample Recovery	100% recoverable	Destructive (unrecoverable from KBr)
Relative Peak Intensities	Stronger at lower wavenumbers (requires ATR correction)	Uniform across the spectrum

Table 2: Expected Spectral Band Assignments & Method-Induced Shifts Note: Values are representative of secondary aromatic dicarboxamides. Grinding in KBr typically induces slight blue-shifts in hydrogen-bonded carbonyls due to lattice disruption.

Vibrational Mode	ATR-FTIR Position (cm⁻¹)	KBr Pellet Position (cm⁻¹)	Mechanistic Rationale for Variance
N-H Stretch (Hydrogen Bonded)	~3280	~3285 - 3300 (Often obscured)	KBr moisture (O-H stretch at ~3400 cm⁻¹) broadens and masks the native N-H peak.
Amide I (C=O Stretch)	1645	1652	High-pressure grinding breaks native H-bonds, increasing the C=O force constant.
Amide II (N-H Bend + C-N Stretch)	1540	1535	Altered coupling between the N-H bending and C-N stretching modes due to lattice stress.
Aromatic C=C Stretch	1600, 1580	1600, 1580	Rigid aromatic ring modes are generally unaffected by sample preparation.

Conclusion

For the structural elucidation of N,N'-dimethylbenzene-1,3-dicarboxamide, ATR-FTIR is the unequivocally superior technique for modern analytical workflows. By eliminating the mechanical stress and moisture contamination inherent to KBr pellet preparation, ATR-FTIR preserves the delicate intermolecular hydrogen-bonded network of the secondary amides. This ensures that the Amide I and Amide II bands accurately reflect the compound's true solid-state conformation, which is paramount for researchers developing reliable supramolecular systems or validating API intermediates.

Sources

• 1. N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Temperature Dependence of Water Interactions with the Amide Carbonyls of α-Helices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. First derivative ATR-FTIR spectroscopic method as a green tool for the quantitative determination of diclofenac sodium tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]

A Comparative Guide to Dicarboxamide Isomers in Polymer Engineering: Performance, Kinetics, and Structural Dynamics

As a Senior Application Scientist, I frequently observe that the selection of polymer backbones defaults to standard, commercially ubiquitous monomers. However, for researchers and drug development professionals designing advanced materials—ranging from targeted delivery vehicles to high-performance structural resins—exploiting the structural nuances of dicarboxamide isomers offers an elegant pathway to precisely tune polymer thermal resilience, mechanical strength, and coordination behavior.

This guide objectively compares the performance of various dicarboxamide isomers across three critical polymer classes: Epoxy Resins, Coordination Polymers (CPs), and High-Performance Thermoplastics. By understanding the causality behind isomeric substitution (positional, structural, and conformational), scientists can engineer materials with highly specific, predictable properties.

Aliphatic-Substituted 1,4-Benzene Dicarboxamides as Epoxy Hardeners

The recycling of poly(ethylene terephthalate) (PET) waste via aminolysis yields valuable 1,4-benzene dicarboxamide isomers, which serve as highly effective curing agents (hardeners) for epoxy resins[1]. The choice of the alkyl amine during synthesis dictates the final isomeric structure, profoundly impacting the curing kinetics and the cross-link density of the resulting polymer network.

Comparative Performance: n-Propyl vs. iso-Propyl Isomers

When comparing N,N′-di-n-propyl 1,4-benzene dicarboxamide (nPA) with its structural isomer, N,N′-di-iso-propyl 1,4-benzene dicarboxamide (iPA), the primary differentiating factor is steric hindrance [1].

• Causality in Curing Kinetics: The linear n-propyl chains in nPA allow for high molecular mobility during the epoxy ring-opening reaction, lowering the activation energy required for curing. Conversely, the branched iso-propyl groups in iPA introduce significant steric bulk. This restricts the nucleophilic attack of the amide nitrogens on the epoxide rings, increasing the activation energy and resulting in a less densely cross-linked polymer network.

• Thermal Stability: Both isomers crystallize in a triclinic system, but the tighter packing afforded by the linear nPA isomer translates to slightly higher thermal stability in the fully cured epoxy matrix[1].

Table 1: Comparative Curing Profile of 1,4-Benzene Dicarboxamide Isomers

Isomer	Alkyl Substitution	Steric Hindrance	Crystal System	Curing Activation Energy	Relative Cross-link Density
nPA	n-propyl	Low	Triclinic	Lower	Higher
iPA	iso-propyl	High	Triclinic	Higher	Lower

Pyridine Dicarboxamide Isomers in Coordination Polymers (CPs)

In the realm of metal-organic frameworks and coordination polymers—materials highly relevant for gas separation and drug encapsulation—the positional isomerism of pyridine dicarboxamides dictates the entire topology of the polymer[2].

2,6-Isomer vs. 2,4-Isomer

• 2,6-Pyridine Dicarboxamide (Convergent): The 2,6-substitution pattern creates a pre-organized, pincer-like cavity. The pyridine nitrogen and the two amide oxygens (or nitrogens) point inward, allowing for tridentate (N,N,N or O,N,O) coordination to a single metal center[3]. This convergent geometry is ideal for forming discrete 1D polymeric chains that act as highly specific anion receptors (e.g., for nitrate or chromate)[3].

• 2,4-Pyridine Dicarboxamide (Divergent): Shifting the amide group to the 4-position fundamentally alters the ligand's geometry. The binding sites now point away from each other (divergent). This prevents pincer coordination and instead forces the ligand to bridge multiple metal centers, leading to the assembly of extended 2D sheets or 3D supramolecular networks[2]. This isomer is notorious for exhibiting supramolecular isomerism, where identical components can crystallize into entirely different superstructures depending on subtle solvent changes[2].

Caption: Coordination pathways of pyridine dicarboxamide isomers dictating polymer topology.

Naphthalene Dicarboxamide/Dicarboxylate Isomers in High-Performance Polymers

For rigid, aromatic polymers (polyamides and polyesters), the isomeric substitution on the naphthalene ring is the primary determinant of thermomechanical performance[4].

• Causality in Chain Packing: The 2,6-naphthalene isomer possesses a linear, symmetrical axis. When polymerized, this linearity allows the polymer chains to align parallel to one another, facilitating dense π−π stacking and strong intermolecular hydrogen bonding (in the case of dicarboxamides). This results in highly crystalline polymers with exceptional glass transition temperatures ( Tg​ ) and tensile strength[4].

• Conversely, asymmetrical isomers like 1,4- or 1,5-naphthalene introduce "kinks" into the polymer backbone. This disrupts the packing efficiency, yielding amorphous polymers. While these amorphous variants benefit from enhanced solubility (making them easier to process), they suffer from significantly lower thermal resistance[4].

Table 2: Thermomechanical Properties of Polymers Derived from Naphthalene Isomers

Isomer	Polymer Architecture	Geometry	Tg​ (°C)	Tm​ (°C)	Tensile Strength (MPa)
2,6-Isomer	Poly(ethylene 2,6-naphthalate) (PEN)	Linear / Symmetrical	~120	~270	~200
1,4- / 1,5-Isomer	Asymmetric Polyesters	Kinked / Asymmetrical	<100	Amorphous	<150

(Data compiled and averaged from standard comparative analyses of NDA-derived polymers[4])

Experimental Workflows: Synthesis & Validation

To ensure scientific integrity, the synthesis of these isomers must be coupled with self-validating analytical steps. Below is the standardized protocol for synthesizing and validating 1,4-benzene dicarboxamide isomers from PET waste.

Protocol: Aminolysis of PET to 1,4-Benzene Dicarboxamide Isomers

Objective: Synthesize high-purity nPA or iPA hardeners for epoxy integration[1]. Self-Validation Mechanism: The protocol relies on FTIR and DSC to confirm the complete conversion of ester linkages to amide linkages, ensuring no unreacted polymer remains to compromise the epoxy curing phase.

Step-by-Step Methodology:

• Substrate Preparation: Clean and mechanically shred post-consumer PET into uniform micro-flakes (approx. 2x2 mm) to maximize the surface area for nucleophilic attack.

• Aminolysis Reaction: In a round-bottom flask, combine 5.0 g of PET flakes with a stoichiometric excess of either n-propylamine (to yield nPA) or iso-propylamine (to yield iPA).

• Catalyst-Free Reflux: Heat the mixture under reflux at ambient pressure.

  • Scientist's Note: The steric bulk of isopropylamine reduces its nucleophilicity compared to the linear n-propylamine. Consequently, the iPA synthesis requires a longer reflux time (typically 18-24 hours) compared to nPA (10-12 hours) to achieve complete depolymerization[1].

• Precipitation: Once the PET flakes are completely dissolved, cool the mixture to room temperature. Pour the solution dropwise into ice-cold distilled water to precipitate the crude dicarboxamide isomer.

• Purification: Vacuum filter the precipitate and recrystallize from dimethylsulfoxide (DMSO) to yield high-purity triclinic crystals.

• Validation (FTIR & DSC):

  • FTIR Check: Confirm the complete disappearance of the ester C=O stretch (~1720 cm⁻¹) and the emergence of the amide C=O stretch (~1630 cm⁻¹) and N−H stretch (~3300 cm⁻¹).

  • DSC Check: Run a preliminary Differential Scanning Calorimetry (DSC) scan. A single, sharp endothermic melting peak validates isomeric purity. If a broad peak is observed, repeat Step 5 before utilizing the compound in epoxy curing kinetic studies[1].

References

• 4 - BenchChem 2.1 - RSC Publishing

• 2 - BenchChem 4.3 - Academy of Sciences Malaysia

Sources

• 1. Structure-based rational design, synthesis, crystal structure, DFT and molecular docking of 1,4-benzene dicarboxamide isomers with application as hardeners - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Pyridine-2,4-dicarboxamide | Benchchem [benchchem.com]
• 3. akademisains.gov.my [akademisains.gov.my]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Definitive 13C NMR Spectral Assignment of N,N'-dimethylbenzene-1,3-dicarboxamide

In the landscape of pharmaceutical and materials science, the unambiguous structural elucidation of novel and existing compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone technique for mapping the carbon framework of organic molecules. This guide provides a comprehensive, in-depth analysis and a validated workflow for the complete 13C NMR spectral assignment of N,N'-dimethylbenzene-1,3-dicarboxamide. We will move beyond simple peak reporting to a methodological comparison, providing researchers, scientists, and drug development professionals with the rationale behind experimental choices and the tools for a self-validating spectral assignment.

The Structural Challenge: Symmetry and Substituent Effects in N,N'-dimethylbenzene-1,3-dicarboxamide

N,N'-dimethylbenzene-1,3-dicarboxamide presents an interesting case for 13C NMR analysis. The molecule's symmetry and the electronic effects of the two N,N-dimethylcarboxamide groups on the benzene ring dictate the number of unique carbon signals and their respective chemical shifts.

A cursory examination of the structure reveals a plane of symmetry bisecting the C2 and C5 carbons of the benzene ring. This symmetry renders certain carbon atoms chemically equivalent, reducing the total number of expected signals in the 13C NMR spectrum. A systematic approach is required to predict and then definitively assign each resonance.

Figure 2. Workflow for the 13C NMR spectral assignment of N,N'-dimethylbenzene-1,3-dicarboxamide.

Instrumentation:

• NMR Spectrometer: Bruker Avance III (or equivalent) operating at a 1H frequency of 400 MHz and a 13C frequency of 101 MHz.

• Solvent: Chloroform-d (CDCl3) with tetramethylsilane (TMS) as an internal standard.

Protocol 1: 1D Proton-Decoupled 13C NMR

• Sample Preparation: Dissolve ~20-30 mg of N,N'-dimethylbenzene-1,3-dicarboxamide in ~0.6 mL of CDCl3.

• Acquisition:

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-220 ppm).

  • Use a standard pulse program for proton-decoupled 13C NMR.

  • Acquire a sufficient number of scans (e.g., 1024) to achieve a good signal-to-noise ratio.

• Processing: Apply a Fourier transform, phase correction, and baseline correction to the acquired free induction decay (FID). Reference the spectrum to the TMS signal at 0.0 ppm.

Protocol 2: DEPT-135

• Acquisition: Use a standard DEPT-135 pulse sequence.

• Analysis: In the resulting spectrum, CH and CH3 signals will appear as positive peaks, while CH2 signals will be negative. Quaternary carbons will be absent. [1]This experiment will help to distinguish the aromatic CH carbons from the quaternary (ipso and C5) carbons.

Protocol 3: 2D Heteronuclear Single Quantum Coherence (HSQC)

• Acquisition: Use a standard HSQC pulse program. This experiment correlates carbon atoms with their directly attached protons. [1]2. Analysis: Cross-peaks in the 2D spectrum will link the 1H and 13C chemical shifts of each C-H bond. This will definitively assign the protonated aromatic carbons and the methyl carbons.

Protocol 4: 2D Heteronuclear Multiple Bond Correlation (HMBC)

• Acquisition: Use a standard HMBC pulse program. This experiment shows correlations between carbons and protons that are separated by two or three bonds.

• Analysis: This is the key experiment for assigning the quaternary carbons. For example, the protons of the methyl groups will show a correlation to the carbonyl carbon and the nitrogen-bearing aromatic carbon. The aromatic protons will show correlations to neighboring and more distant carbons, allowing for the complete and unambiguous assignment of the entire carbon skeleton.

Comparison of Assignment Methodologies

While a simple 1D 13C NMR spectrum provides initial information, a combination of techniques is superior for a robust and defensible assignment.

Table 2: Comparison of 13C NMR Assignment Techniques

Method	Description	Advantages	Disadvantages
1D 13C NMR	Provides the chemical shift for each unique carbon atom. [2]	Quick to acquire; gives the number of non-equivalent carbons.	Provides no information about the number of attached protons; assignments can be ambiguous.
DEPT-135	Differentiates between CH/CH3 (positive) and CH2 (negative) signals.	Unambiguously identifies carbon types.	Quaternary carbons are not observed.
2D HSQC	Correlates each carbon with its directly attached proton(s).	Provides definitive C-H one-bond correlations.	Does not provide information about quaternary carbons.
2D HMBC	Correlates carbons and protons over 2-3 bonds.	Essential for assigning quaternary carbons and confirming the connectivity of the carbon skeleton.	Can be more complex to interpret; requires careful analysis of correlation patterns.
Computational Prediction	Uses software to predict chemical shifts based on the molecular structure. [3][4][5][6]	Fast; can provide a good starting point for assignments.	Accuracy can vary depending on the software and the complexity of the molecule; not a substitute for experimental data.

Conclusion

The definitive 13C NMR spectral assignment of N,N'-dimethylbenzene-1,3-dicarboxamide is best achieved through a systematic and multi-pronged approach. While empirical predictions and 1D NMR provide a foundational understanding, they are insufficient for an unambiguous assignment. The strategic application of 2D NMR techniques, particularly HSQC and HMBC, is indispensable. This guide provides a robust, self-validating workflow that empowers researchers to confidently elucidate the carbon framework of this and similar molecules, ensuring the highest level of scientific integrity in their structural characterization efforts.

References

• The unexpected roles of σ and π orbitals in electron donor and acceptor group effects on the 13C NMR chemical shifts in substituted benzenes.RSC Publishing.
• 13C NMR spectra of some amides and imides. Effect of inductive and mesomeric interactions, cyclization and hydrogen bonding on 13C NMR chemical shifts.King Fahd University of Petroleum & Minerals.
• A Researcher's Guide to Assigning 13C NMR Peaks in Polysubstituted Benzene Rings.Benchchem.
• An Organic Chemistry Honors Option Focus on 13C Chemical Shift Studies for Substituted Benzenes and 4-Substitued Pyridines.ChemRxiv.
• Substituent effects on carbon-13 chemical shifts in 4-substituted biphenyls and benzenes. Substituent effect transmitted through eight covalent bonds.
• 13C Chemical Shift Table.University of California, Los Angeles.
• Carbon-13 NMR study of aliphatic amides and oximes. Spin-lattice relaxation times and fast internal motions.Journal of the American Chemical Society.
• Pressure-dependent chemical shifts of the NMA amide nuclei 13 C(left),...
• Nuclear magnetic resonance - spectroscopy.
• Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra d
• NMR Predictor - Document
• 13C NMR spectroscopy • Chemical shift.
• Ultra-fast hybrid method for predicting chemical shifts of ¹³C.
• 13C-NMR.
• Predict 13C carbon NMR spectra.nmrdb.org.
• 13C NMR predictor.virtual Chemistry 3D.
• 13C NMR (101MHz, DMSO-d6) δ = 188.60 (br. s., 1C),...
• C8H10 C-13 nmr spectrum of 1,3-dimethylbenzene analysis...docbrown.info.
• 13C NMR Chemical Shift.
• 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I.KPU Pressbooks.
• 5.7: 13C-NMR Spectroscopy.Chemistry LibreTexts.
• Carbon-13 nuclear magnetic resonance.Wikipedia.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bhu.ac.in [bhu.ac.in]
• 3. Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR Predictor - Documentation [docs.chemaxon.com]
• 5. Visualizer loader [nmrdb.org]
• 6. virtual Chemistry 3D - NMR predictor [vchem3d.univ-tlse3.fr]

A Researcher's Guide to Dicarboxamide-Based Ligands: A Comparative Analysis for Anion Recognition

Welcome to a comprehensive guide dedicated to the nuanced world of dicarboxamide-based ligands. This document is crafted for researchers, scientists, and professionals in drug development who seek to understand and apply these versatile molecules. We will move beyond a simple catalog of compounds to explore the fundamental principles governing their function, providing a comparative analysis grounded in experimental data to inform your research and development efforts. Our focus will be on their well-established role as anion receptors, a critical function in biological processes and chemical sensing.

The Dicarboxamide Motif: A Foundation for Molecular Recognition

Dicarboxamide-based ligands are a class of synthetic receptors characterized by two amide functionalities. The core strength of this motif lies in the hydrogen-bonding capabilities of the amide N-H protons. These protons act as hydrogen-bond donors, allowing the ligands to form stable, non-covalent complexes with a variety of anions. The versatility of the dicarboxamide framework allows for a wide range of structural modifications, enabling chemists to fine-tune the ligand's size, shape, and electronic properties to achieve selective recognition of specific anions.

The design of these ligands is a testament to the principles of supramolecular chemistry. By strategically manipulating the ligand's architecture, we can control its "preorganization"—the degree to which the binding site is already formed before the guest (anion) arrives. A highly preorganized ligand will have a lower entropic penalty upon binding, leading to a stronger and more selective interaction.

Key ligand architectures include:

• Acyclic (Flexible) Ligands: These are often simpler to synthesize but possess high conformational freedom.

• Preorganized (Rigid) Ligands: These incorporate rigid structural units, such as aromatic rings (e.g., isophthalamide or pyridine-2,6-dicarboxamide), to create a well-defined binding cavity.[1][2] This preorganization enhances binding affinity and selectivity.[3][4]

Comparative Performance in Anion Binding

The efficacy of a dicarboxamide ligand as an anion receptor is quantified by its binding affinity (association constant, K_a). A higher K_a value indicates a stronger interaction between the ligand and the anion. The choice of the central scaffold and peripheral functional groups dramatically influences these binding affinities.

For instance, incorporating a pyridine ring to create a pyridine-2,6-dicarboxamide scaffold introduces a rigid and planar structure that preorganizes the amide N-H groups for anion binding.[5] Further modifications, such as N-methylation of pyridyl groups, can create dicationic receptors that exhibit very strong anion binding due to favorable electrostatic interactions.[3][4] Isophthalamide-based receptors are another classic example, offering a preorganized cleft for anion recognition.[2][6]

Below is a comparative table summarizing experimentally determined binding constants for representative dicarboxamide ligands with various anions. This data highlights the structure-activity relationships that govern their performance.

Ligand Scaffold	Anion	Binding Constant (K_a, M⁻¹)	Solvent	Reference
Hydrophilic Monotopic Pyridine Dicarboxamide	F⁻	> 1000	-	[7]
Hydrophobic Monotopic Pyridine Dicarboxamide	F⁻	< 300	-	[7]
Dicationic N-methylated Pyridine Dicarboxamide	Cl⁻	10³⁵ - 10⁶⁵	MeCN	[3][4]
Isophthalamide Derivative (L3)	Cl⁻	-	-	[2]

Note: Direct comparison of K_a values should be made with caution, as experimental conditions, particularly the solvent, significantly impact the results.

The data clearly shows that preorganized and charged ligands, such as the dicationic pyridine dicarboxamide, exhibit significantly higher binding affinities.[3][4] The solvent also plays a crucial role; competitive, polar solvents can weaken the hydrogen-bonding interactions and lower the observed K_a.

Experimental Protocols: From Synthesis to Characterization

To ensure scientific integrity and reproducibility, this section provides detailed, self-validating experimental protocols. The causality behind key steps is explained to provide a deeper understanding of the methodology.

Synthesis of a Representative Isophthalamide-Based Ligand

This protocol describes the synthesis of a simple N,N´-diaryl isophthalamide derivative, a common and effective anion receptor.[2]

Objective: To synthesize a preorganized dicarboxamide ligand for anion binding studies.

Materials:

• Isophthaloyl chloride

• Substituted aniline (e.g., 4-chloroaniline)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: Dissolve the substituted aniline (2.2 equivalents) and triethylamine (2.5 equivalents) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Rationale: Anhydrous conditions prevent hydrolysis of the acid chloride. Triethylamine acts as a base to neutralize the HCl byproduct of the reaction, driving the equilibrium towards product formation.

• Addition of Acid Chloride: Cool the solution to 0 °C in an ice bath. Add a solution of isophthaloyl chloride (1.0 equivalent) in anhydrous DCM dropwise over 30 minutes.

  • Rationale: Slow, dropwise addition at low temperature helps to control the exothermic reaction and minimize side product formation.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Rationale: The HCl wash removes excess aniline and triethylamine. The NaHCO₃ wash removes any remaining acidic impurities. The brine wash helps to remove water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel to obtain the pure dicarboxamide ligand.

Determination of Binding Affinity by ¹H NMR Titration

¹H NMR titration is a powerful technique to study host-guest interactions and determine binding constants.[8] It relies on monitoring the change in the chemical shift of specific protons on the host molecule as increasing amounts of the guest (anion) are added.[9]

Objective: To quantify the binding affinity (K_a) between a dicarboxamide ligand and a specific anion.

Workflow for ¹H NMR Titration:

Caption: Workflow for determining binding constants via ¹H NMR titration.

Detailed Protocol:

• Sample Preparation: Prepare a solution of the dicarboxamide host at a known concentration (e.g., 1 mM) in a deuterated solvent (e.g., DMSO-d₆). Prepare a concentrated stock solution of the guest anion (as a tetrabutylammonium salt to ensure solubility) in the same deuterated solvent.

  • Rationale: Using the same solvent for both host and guest prevents concentration changes due to dilution. DMSO-d₆ is a good choice as it solubilizes many salts and its residual water peak does not typically interfere with the amide proton signals.

• Initial Spectrum: Acquire a high-resolution ¹H NMR spectrum of the host solution alone. This is the "zero-point" of the titration.

• Titration: Add small, precise aliquots of the guest stock solution to the NMR tube containing the host solution. After each addition, gently mix the solution and acquire a new ¹H NMR spectrum.

  • Rationale: Incremental additions allow for the construction of a binding curve. It is crucial to track the volume added accurately.

• Data Collection: Continue adding the guest until the chemical shifts of the host protons (particularly the amide N-H protons) stop changing significantly, indicating saturation of the binding site. This typically requires adding several equivalents of the guest.

• Data Analysis:

  • Identify a host proton that shows a significant change in chemical shift (Δδ) upon guest binding. The amide N-H proton is ideal as it is directly involved in the hydrogen bonding.

  • Plot the change in chemical shift (Δδ) against the molar ratio of guest to host.

  • Fit the resulting binding isotherm to a suitable binding model (commonly a 1:1 model for these systems) using specialized software to extract the association constant (K_a).[8][10]

  • Caveat: It is important to consider the potential impact of changing ionic strength on chemical shifts, which can complicate the analysis.[11] Performing the experiment at a constant ionic strength can improve reliability.[11]

Determining Binding Stoichiometry: The Job Plot

Before determining the binding constant, it is essential to establish the binding stoichiometry (the host-to-guest ratio in the complex, e.g., 1:1, 1:2, or 2:1). The method of continuous variation, or Job plot, is a widely used technique for this purpose.[12]

The experiment involves preparing a series of solutions where the mole fraction of the host is varied from 0 to 1, while the total molar concentration of host and guest remains constant. A physical property that changes upon complex formation (e.g., absorbance in UV-Vis spectroscopy or chemical shift in NMR) is then plotted against the mole fraction of the host. The maximum of this plot corresponds to the stoichiometry of the complex. For a 1:1 complex, the maximum will be at a mole fraction of 0.5.

Principle of the Job Plot for a 1:1 Complex:

Caption: A conceptual Job Plot illustrating a 1:1 binding stoichiometry.

Important Consideration: While widely used, the Job plot has limitations, especially for systems with low to moderate association constants or where multiple complexes form simultaneously.[13][14][15] The results should be interpreted with care, and ideally, the chosen binding model should be validated by fitting the titration data.[14][16]

Conclusion and Future Outlook

Dicarboxamide-based ligands are a cornerstone of supramolecular chemistry, offering a synthetically accessible and highly tunable platform for molecular recognition. This guide has demonstrated that by leveraging principles of preorganization and electrostatic interactions, ligands with high affinity and selectivity for specific anions can be rationally designed. The pyridine-2,6-dicarboxamide and isophthalamide scaffolds are particularly effective, serving as robust frameworks for creating sophisticated receptors.[1][2]

The experimental protocols provided for synthesis and characterization by ¹H NMR titration offer a clear pathway for researchers to evaluate and compare the performance of these ligands. As the field advances, we anticipate the development of dicarboxamide-based systems for increasingly complex applications, including transmembrane anion transport,[2] catalysis, and the development of novel therapeutics that target anion-dependent biological pathways.[17]

References

• Ulatowski, F., Dąbrowa, K., Bażylak, G., & Jurczak, J. (2016). Recognizing the Limited Applicability of Job Plots in Studying Host–Guest Interactions in Supramolecular Chemistry. The Journal of Organic Chemistry, 81(5), 1746–1756. [Link]

• Ghosh, K., & Masanta, G. (2012). The wonderful world of pyridine-2,6-dicarboxamide based scaffolds. Dalton Transactions, 41(22), 6636-6652. [Link]

• Ledo, J. M., Kang, H., Park, S., Lee, J., Kang, T., & Bowman-James, K. (2021). Hydrophilic and Hydrophobic Carboxamide Pincers as Anion Hosts. OSTI.GOV. [Link]

• Hibbert, D. B., & Thordarson, P. (2016). The death of the Job plot, transparency, open science and online tools, uncertainty estimation methods and other developments in supramolecular chemistry data analysis. Chemical Communications, 52(83), 12253-12265. [Link]

• SciSpace. (n.d.). Job plot | 210 Publications | 3057 Citations. Retrieved from [Link]

• Majumder, A., & Majumdar, P. (2011). Coordination chemistry with pyridine/pyrazine amide ligands. Some noteworthy results. ResearchGate. [Link]

• Nieto, S., et al. (2015). Binding studies and anion-selective electrodes with neutral isophthalamide-based receptors. Analytical and Bioanalytical Chemistry, 407(1), 223-231. [Link]

• Kadir, M., Omar, S., & Ramli, R. (2019). Synthesis, Structural Elucidation and Anion Binding Studies of Isophthalamide Derivatives as Potential Receptor for Chromate Anions. Sains Malaysiana, 48(7), 1473-1481. [Link]

• Busschaert, N., et al. (2019). Simple isophthalamides/dipicolineamides as active transmembrane anion transporters. SciSpace. [Link]

• Kadir, M., Omar, S., & Ramli, R. (2019). Synthesis, Structural Elucidation and Anion Binding Studies of Isophthalamide Derivatives as Potential Receptor for Chromate Anions. ResearchGate. [Link]

• Unknown. (n.d.). Determination of the binding constant. SlidePlayer. [Link]

• Fomina, L., et al. (2010). Recognition of Anions and Neutral Guests by Dicationic pyridine-2,6-dicarboxamide Receptors. The Journal of Organic Chemistry, 75(7), 2234-2244. [Link]

• Le Poul, N., et al. (2018). Anion binding titration with I-IL by 1 H NMR following the H on the imidazolium core in DMSO-d6. ResearchGate. [Link]

• Hübler, N. (2022). Analysing binding stoichiometries in NMR titration experiments using Monte Carlo simulation and resampling techniques. PeerJ Analytical Chemistry, 1, e23. [Link]

• van der Zwan, J. A., et al. (2021). Anion binding properties of a hollow Pd-cage. Chemical Science, 12(34), 11413-11419. [Link]

• Busschaert, N., et al. (2019). Simple isophthalamides/dipicolineamides as active transmembrane anion transporters. ResearchGate. [Link]

• Fomina, L., et al. (2010). Recognition of anions and neutral guests by dicationic pyridine-2,6- dicarboxamide receptors. Universidad de Sonora. [Link]

• Singh, A., et al. (2024). Pyridine-2,6-Dicarboxamide Proligands and their Cu(II)/Zn(II) Complexes Targeting Staphylococcus Aureus for the Attenuation of In Vivo Dental Biofilm. Advanced Healthcare Materials, 13(13), e2400378. [Link]

• Tian, H.-Q., et al. (2024). 1D Coordination Polymers Constructed from Pyridine-2,6-Dicarboxamide Ligands Showing Selective and Recyclable Adsorption toward Methanol Vapor. Crystal Growth & Design, 24(2), 798-806. [Link]

• Kállay, C., et al. (2022). Copper(II) Complexes of Pyridine-2,6-dicarboxamide Ligands with High SOD Activity. Inorganic Chemistry, 61(5), 2568-2580. [Link]

• Thordarson, P. (2012). Determining binding constants from 1H NMR titration data using global and local methods : a case study using [n]polynorbornane-based anion hosts. Supramolecular Chemistry, 24(8), 585-594. [Link]

• Ulatowski, F., et al. (2016). 1 H-NMR titration experiments for Type I (a,b) and Type II (c,d) system. ResearchGate. [Link]

• Jukes, M. J., et al. (2018). NMR Determination of the Binding Constant of Ionic Species: A Caveat. The Journal of Organic Chemistry, 83(17), 10231-10236. [Link]

Sources

• 1. The wonderful world of pyridine-2,6-dicarboxamide based scaffolds - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. scispace.com [scispace.com]
• 3. Recognition of anions and neutral guests by dicationic pyridine-2,6-dicarboxamide receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. investigadores.unison.mx [investigadores.unison.mx]
• 5. researchgate.net [researchgate.net]
• 6. Binding studies and anion-selective electrodes with neutral isophthalamide-based receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. dro.deakin.edu.au [dro.deakin.edu.au]
• 11. pubs.acs.org [pubs.acs.org]
• 12. wwwdisc.chimica.unipd.it [wwwdisc.chimica.unipd.it]
• 13. pubs.acs.org [pubs.acs.org]
• 14. The death of the Job plot, transparency, open science and online tools, uncertainty estimation methods and other developments in supramolecular chemis ... - Chemical Communications (RSC Publishing) DOI:10.1039/C6CC03888C [pubs.rsc.org]
• 15. Job plot | 210 Publications | 3057 Citations | Top Authors | Related Topics [scispace.com]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. Pyridine-2,6-Dicarboxamide Proligands and their Cu(II)/Zn(II) Complexes Targeting Staphylococcus Aureus for the Attenuation of In Vivo Dental Biofilm - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

N,N'-dimethylbenzene-1,3-dicarboxamide proper disposal procedures

As drug development and materials science increasingly rely on complex aromatic amides for structural scaffolding, compounds like N,N'-dimethylbenzene-1,3-dicarboxamide (CAS 6780-97-8) have become ubiquitous in synthetic workflows (). While highly valuable for its hydrogen-bonding capabilities and steric profile, this compound presents specific toxicological and environmental challenges.

As a Senior Application Scientist, I have designed this protocol to move beyond basic safety data sheets (SDS). This guide provides a self-validating, causality-driven framework for the safe handling, spill mitigation, and EPA RCRA-compliant disposal of N,N'-dimethylbenzene-1,3-dicarboxamide, ensuring laboratory safety and regulatory compliance.

Physicochemical & Hazard Profile

To design an effective disposal strategy, we must first understand the molecular behavior of the compound. The dual carboxamide groups on the benzene ring make this molecule polar and capable of systemic absorption, while its aromatic backbone contributes to environmental persistence if not thermally destroyed.

Table 1: Chemical Identity and Hazard Summary

Property	Value / Description
Chemical Name	N,N'-dimethylbenzene-1,3-dicarboxamide
CAS Number	6780-97-8
Molecular Formula	C10H12N2O2
Molecular Weight	192.21 g/mol
Physical State	Solid (Powder/Crystalline)
Primary Hazards	Acute Tox. 4 (Oral/Dermal/Inhalation), Skin Irrit. 2, Eye Irrit. 2 ()
Incompatibilities	Strong oxidizing agents, halogens, reducing agents

Operational Safety & Handling Protocol

Standard personal protective equipment (PPE) is insufficient without understanding the why behind the exposure routes. Amides can be rapidly absorbed through the skin and respiratory tract, potentially causing central nervous system effects and hepatotoxicity ().

Step-by-Step Handling Methodology:

• Engineering Controls: Conduct all transfers and weighing inside a Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood.

  • Causality: B2 cabinets provide 100% exhaust to the outside. This prevents the recirculation of fine, aerosolized amide dust, which poses a severe inhalation hazard.

• Static Mitigation: Ground and bond all receiving containers and use non-sparking spatulas (e.g., PTFE-coated or beryllium-copper).

  • Causality: Organic dusts can form explosive mixtures in the air. Eliminating static discharge removes the activation energy required for deflagration ().

• PPE Selection: Don double nitrile gloves (minimum 5 mil thickness), a Tyvek lab coat, and tightly fitting chemical splash goggles.

  • Causality: Amides act as permeation enhancers. If dissolved in a solvent (like DMSO or DMF), the compound will bypass standard latex barriers rapidly. Double-gloving provides a sacrificial layer.

Spill Response & Decontamination Workflow

A spill of N,N'-dimethylbenzene-1,3-dicarboxamide must be treated as a toxic release. Do not use dry sweeping under any circumstances.

Step-by-Step Spill Mitigation:

• Isolation: Evacuate personnel from the immediate area and remove all ignition sources ().

• Wetting/Suppression: Lightly mist the spilled solid with a non-reactive, low-volatility solvent (e.g., water or a dilute surfactant solution) using a spray bottle.

  • Causality: Wet-brushing prevents the aerosolization of the powder into the breathing zone, neutralizing the inhalation risk.

• Collection: Use a chemically inert absorbent pad to gather the wetted material. Place the debris into a high-density polyethylene (HDPE) hazardous waste bucket.

• Surface Decontamination: Wash the spill area with soap and water, followed by an ethanol wipe down, to remove residual organic films.

Waste Segregation & RCRA Disposal Plan

Improper disposal of aromatic amides down the drain violates the Clean Water Act and EPA Resource Conservation and Recovery Act (RCRA) mandates (). Because it can leach into groundwater (failing Toxicity Characteristic Leaching Procedures), it must be profiled and destroyed thermally ().

Step-by-Step Disposal Methodology:

• Waste Segregation: Collect N,N'-dimethylbenzene-1,3-dicarboxamide waste strictly in containers designated for "Halogen-Free Organic Waste" (unless mixed with halogenated solvents).

  • Causality: Mixing amides with strong oxidizers or halogenated waste streams can trigger exothermic reactions, leading to container over-pressurization and the release of toxic nitrogen oxides (NOx).

  • Self-Validating Check: Before transferring large quantities of amide waste into a consolidated drum, perform a micro-aliquot compatibility test in a controlled fume hood to ensure no exothermic reaction or off-gassing occurs.

• Satellite Accumulation: Store the waste in a Satellite Accumulation Area (SAA) at or near the point of generation. The container must remain closed at all times except when actively adding waste.

  • Causality: EPA regulations strictly prohibit open waste containers to prevent fugitive emissions and accidental spills. SAAs must not exceed 55 gallons of hazardous waste.

• RCRA Labeling: Affix a hazardous waste tag immediately upon the first drop of waste. Label it with the specific chemical name, EPA ID, and hazard class (Toxic/Irritant) ().

• Thermal Destruction (Incineration): Transfer the waste to a licensed HazMat vendor for high-temperature incineration at an EPA-permitted Treatment, Storage, and Disposal Facility (TSDF).

  • Causality: High-temperature incineration (>1000°C) is required to break the resilient aromatic ring and carbon-nitrogen amide bonds, converting the waste into harmless CO2, H2O, and manageable NOx scrubbed by the facility's exhaust systems.

Cradle-to-Grave Waste Management Workflow

The following diagram illustrates the self-validating logistical chain required to maintain regulatory compliance from the point of chemical generation to final destruction.

Figure 1: Cradle-to-grave RCRA-compliant disposal workflow for N,N'-dimethylbenzene-1,3-dicarboxamide.

References

• PubChem, National Institutes of Health. "N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846." Available at:[Link][1]

• Pallav Chemicals. "N,N-Dimethyl Formamide MATERIAL SAFETY DATA SHEET." Available at:[Link][2]

• GJ Chemical. "PRODUCT NAME------->DIMETHYLFORMAMIDE (All Grades)." Available at: [Link][3]

• University of Georgia Environmental Safety Division. "Hazardous Waste Manual." Available at: [Link][4]

• University of Rochester. "Management of Hazardous Materials and Wastes." Available at: [Link][5]

• Texas Commission on Environmental Quality. "Guidelines for the Classification and Coding of Industrial and Hazardous Wastes." Available at: [Link][6]

Sources

• 1. N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pallavchemicals.com [pallavchemicals.com]
• 3. gjchemical.com [gjchemical.com]
• 4. esd.uga.edu [esd.uga.edu]
• 5. safety.rochester.edu [safety.rochester.edu]
• 6. tceq.texas.gov [tceq.texas.gov]